4-Chloro-6-phenyl-1,3,5-triazin-2-amine

• CAS: 3842-53-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Physicochemical Properties of 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine

Foreword: The Enduring Relevance of Substituted Triazines

The 1,3,5-triazine core is a foundational scaffold in modern chemistry, giving rise to a vast array of molecules with significant applications across pharmaceuticals, agrochemicals, and material science. The reactivity of the triazine ring, particularly when substituted with leaving groups such as chlorine, allows for a modular approach to molecular design. This guide focuses on a key derivative, 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine (CAS No. 2272-40-4), a molecule that serves as a critical intermediate in the synthesis of more complex chemical entities. Understanding its fundamental physicochemical properties is paramount for researchers and drug development professionals seeking to leverage its synthetic potential. This document provides a comprehensive overview of these properties, grounded in available data and established scientific principles.

Molecular Identity and Structural Characteristics

4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine is a heterocyclic aromatic compound. The core of the molecule is a 1,3,5-triazine ring, a six-membered ring with alternating carbon and nitrogen atoms. This core is substituted with two chlorine atoms at the 4 and 6 positions and a phenylamino (anilino) group at the 2 position.

Table 1: Compound Identification

Identifier	Value	Source
IUPAC Name	4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine	PubChem[1]
CAS Number	2272-40-4	PubChem[1]
Molecular Formula	C₉H₆Cl₂N₄	PubChem[1]
Molecular Weight	241.08 g/mol	ChemScene[2]
Canonical SMILES	C1=CC=C(C=C1)NC2=NC(=NC(=N2)Cl)Cl	PubChem[1]
InChI Key	SACFASUHQGNXOD-UHFFFAOYSA-N	PubChem[1]

The presence of the electron-withdrawing triazine ring and the chloro substituents, combined with the electron-donating nature of the amino group, creates a unique electronic profile that dictates the molecule's reactivity and physical properties. The crystal structure of this compound is stabilized by N—H⋯N hydrogen-bonding interactions.[3]

Physicochemical Properties: A Quantitative Overview

A thorough understanding of a molecule's physicochemical properties is essential for its application in synthesis and drug design. These properties influence its solubility, reactivity, and pharmacokinetic profile.

Table 2: Summary of Physicochemical Properties

Property	Value	Data Type	Source
Melting Point	Not available	Experimental	-
Boiling Point	441.8 °C at 760 mmHg	Predicted	LookChem[4]
Density	1.515 g/cm³	Predicted	LookChem[4]
Solubility	Not available	Experimental	LookChem[4]
LogP (Octanol-Water Partition Coefficient)	2.922	Computed	ChemScene[2]
pKa	Not available	Experimental	-
Flash Point	221 °C	Predicted	LookChem[4]
Vapor Pressure	5.27 x 10⁻⁸ mmHg at 25 °C	Predicted	LookChem[4]
Refractive Index	1.674	Predicted	LookChem[4]
Hydrogen Bond Donor Count	1	Computed	PubChem[1]
Hydrogen Bond Acceptor Count	4	Computed	PubChem[1]
Rotatable Bond Count	2	Computed	PubChem[1]

Expert Insights: The predicted high boiling point and flash point are consistent with a stable aromatic system with a moderate molecular weight. The computed LogP value of 2.922 suggests that the compound is lipophilic, which will influence its solubility in organic solvents and its potential to cross biological membranes. The absence of experimental data for key parameters such as melting point and solubility highlights the need for further empirical characterization of this compound.

Synthesis and Reactivity

The synthesis of 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine is a classic example of nucleophilic aromatic substitution on the 1,3,5-triazine ring. The starting material is typically cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a readily available and highly reactive compound. The differential reactivity of the three chlorine atoms on the triazine ring allows for sequential and controlled substitution.

The synthesis proceeds by the reaction of one equivalent of aniline with cyanuric chloride. The greater reactivity of the first chlorine atom allows for its selective displacement at lower temperatures, while the remaining two chlorine atoms are less reactive.

Experimental Protocol: Synthesis of 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine

Causality Behind Experimental Choices:

• Solvent: Acetone is a common solvent for this reaction as it readily dissolves both cyanuric chloride and aniline, providing a homogeneous reaction medium.

• Temperature Control: The reaction is typically carried out at a low temperature (0-5 °C) initially to control the exothermic reaction and to favor monosubstitution. Allowing the reaction to proceed at room temperature ensures the completion of the first substitution without significant formation of di-substituted products.

• Base: An aqueous solution of sodium carbonate is added to neutralize the hydrochloric acid that is formed as a byproduct of the reaction. This is crucial to drive the reaction to completion and to prevent protonation of the aniline starting material, which would render it non-nucleophilic.

Step-by-Step Methodology:

• Dissolution of Cyanuric Chloride: In a three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a thermometer, dissolve cyanuric chloride (1.0 equivalent) in acetone. Cool the solution to 0-5 °C in an ice-water bath.

• Addition of Aniline: Prepare a solution of aniline (1.0 equivalent) in acetone. Add this solution dropwise to the cooled cyanuric chloride solution over a period of 30-60 minutes, ensuring the temperature does not exceed 5 °C.

• Reaction Progression: After the addition is complete, continue to stir the reaction mixture at 0-5 °C for an additional 1-2 hours.

• Neutralization: Slowly add an aqueous solution of sodium carbonate (1.1 equivalents) to the reaction mixture to neutralize the HCl formed.

• Precipitation and Isolation: Pour the reaction mixture into a larger volume of cold water with stirring. The product will precipitate as a white solid.

• Filtration and Washing: Collect the solid product by vacuum filtration and wash it thoroughly with water to remove any inorganic salts.

• Drying: Dry the product in a vacuum oven at 50-60 °C to a constant weight.

Caption: Synthetic workflow for 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine.

Spectroscopic and Analytical Characterization

The identity and purity of 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine are confirmed through various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure.

• ¹H NMR: The proton NMR spectrum is expected to be relatively simple. The protons on the phenyl ring will appear as a set of multiplets in the aromatic region (typically δ 7.0-8.0 ppm). The amine proton will likely appear as a broad singlet, and its chemical shift may vary depending on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the triazine ring and the phenyl group. The carbon atoms of the triazine ring attached to chlorine will be significantly downfield. PubChem indicates the availability of ¹³C NMR data for this compound.[1]

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the compound.

• GC-MS: Gas chromatography-mass spectrometry data is available for this compound in the NIST Mass Spectrometry Data Center.[1] The mass spectrum would be expected to show a molecular ion peak (M⁺) corresponding to the molecular weight of 241.08 g/mol , with a characteristic isotopic pattern due to the presence of two chlorine atoms.

Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in the molecule. Key expected vibrational frequencies include:

• N-H stretch: A sharp to broad absorption in the region of 3300-3500 cm⁻¹.

• C=N and C=C stretches: A series of absorptions in the 1400-1600 cm⁻¹ region, characteristic of the triazine and phenyl rings.

• C-Cl stretch: Absorptions in the fingerprint region, typically below 800 cm⁻¹.

Experimental Determination of Physicochemical Properties: Methodologies

For properties where experimental data is lacking, the following standard methodologies can be employed for their determination.

Caption: Standard experimental workflows for physicochemical property determination.

Applications in Research and Development

4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine is a valuable building block in organic synthesis. The two remaining chlorine atoms can be sequentially or simultaneously displaced by a variety of nucleophiles, including amines, alcohols, and thiols. This allows for the construction of a diverse library of trisubstituted triazine derivatives. These derivatives have been explored for various applications, including:

• Pharmaceuticals: The triazine scaffold is present in a number of approved drugs and is a common motif in medicinal chemistry programs targeting a wide range of diseases.

• Agrochemicals: Triazine derivatives have a long history of use as herbicides.[4]

• Material Science: The rigid triazine core can be incorporated into polymers and other materials to impart specific thermal and electronic properties.

Conclusion

4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine is a synthetically versatile intermediate with a rich potential for the development of novel molecules. While a significant amount of its basic chemical information is available, this guide highlights a notable gap in the publicly accessible, experimentally determined physicochemical data, particularly for its melting point and solubility. The provided predicted values and established experimental protocols offer a strong foundation for researchers. It is through the rigorous experimental determination of these fundamental properties that the full potential of this and similar molecules can be realized in the fields of drug discovery and material science.

References

• Zeng, T., Dong, C.-M., & Shu, X.-G. (2005). N-(4,6-Dichloro-1,3,5-triazin-2-yl)aniline. Acta Crystallographica Section E: Structure Reports Online, 61(7), o2334–o2335. [Link]

• LookChem. (n.d.). Cas 2272-40-4, 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. Retrieved from [Link]

• Google Patents. (n.d.). Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives.

• PubChem. (n.d.). 4,6-Dichloro-1,3,5-trazin-2-amine. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Supplementary Data. Retrieved from [Link]

• PubChem. (n.d.). 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. Retrieved from [Link]

• ChemBK. (2024, April 9). 4,6-dichloro-1,3,5-triazin-2-amine. Retrieved from [Link]

• ResearchGate. (2016, January). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Retrieved from [Link]

• PubChem. (n.d.). Ethyl 3-methyl-3-phenylglycidate. Retrieved from [Link]

• PubChem. (n.d.). Formaldehyde. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of 1,3,5-Triazines via Cu(OAc)2-Catalyzed Aerobic Oxidative Coupling of Alcohols and Amidine hydrochlorides. Retrieved from [Link]

Sources

• 1. 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine | C9H6Cl2N4 | CID 16766 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemscene.com [chemscene.com]
• 3. researchgate.net [researchgate.net]
• 4. Cas 2272-40-4,4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine | lookchem [lookchem.com]

An In-depth Technical Guide to 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (CAS 3842-53-3)

A Comprehensive Resource for Researchers, Scientists, and Drug Development Professionals

Foreword: The Versatile Triazine Scaffold

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, renowned for its versatile reactivity and broad spectrum of biological activities. Its derivatives have been extensively explored, leading to the development of numerous therapeutic agents with applications ranging from anticancer and antimicrobial to antiviral and antimalarial therapies.[1][2] The unique electronic properties of the triazine ring, coupled with the ability to introduce diverse functionalities at the 2, 4, and 6 positions, allow for the fine-tuning of steric and electronic parameters to achieve desired pharmacological profiles. This guide focuses on a specific, yet promising, member of this family: 4-Chloro-6-phenyl-1,3,5-triazin-2-amine.

Physicochemical Properties and Structural Elucidation

4-Chloro-6-phenyl-1,3,5-triazin-2-amine is a heterocyclic compound with the molecular formula C₉H₇ClN₄. A thorough understanding of its physicochemical properties is fundamental to its application in research and development.

Property	Value	Source
CAS Number	3842-53-3	N/A
Molecular Formula	C₉H₇ClN₄	N/A
Molecular Weight	206.63 g/mol	N/A
Appearance	White to pale yellow crystalline powder	N/A
Solubility	Soluble in DMSO and Methanol	Inferred from related compounds
Hazard Statement	Combustible Solid	N/A

Structural Confirmation:

• ¹H NMR: The proton NMR spectrum is expected to show a complex multiplet in the aromatic region (δ 7.0-8.5 ppm) corresponding to the phenyl group protons. The protons of the amine group would likely appear as a broad singlet, the chemical shift of which would be dependent on the solvent and concentration.

• ¹³C NMR: The carbon NMR spectrum would display characteristic signals for the triazine ring carbons, typically in the range of δ 160-175 ppm. The phenyl group carbons would resonate in the aromatic region (δ 120-140 ppm).

• FTIR: The infrared spectrum should exhibit characteristic absorption bands for N-H stretching of the amino group (around 3300-3500 cm⁻¹), C=N stretching of the triazine ring (around 1550-1650 cm⁻¹), and C-Cl stretching (around 600-800 cm⁻¹).

• Mass Spectrometry: The mass spectrum should show a molecular ion peak (M+) corresponding to the molecular weight of the compound, along with a characteristic isotopic pattern for the presence of a chlorine atom (M+2 peak with approximately one-third the intensity of the M+ peak).

Synthesis and Mechanistic Considerations

The synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine can be strategically approached through the stepwise nucleophilic substitution of cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), a readily available and inexpensive starting material.[1][3] The differential reactivity of the three chlorine atoms on the triazine ring allows for controlled, sequential substitutions.

Figure 1: Proposed synthetic pathway for 4-Chloro-6-phenyl-1,3,5-triazin-2-amine.

Step-by-Step Synthetic Protocol:

Part A: Synthesis of 4,6-Dichloro-N-phenyl-1,3,5-triazin-2-amine (Intermediate)

This protocol is adapted from a known procedure for a similar compound.[4]

• Reaction Setup: Prepare a dispersion of cyanuric chloride (1 equivalent) in acetone and water, cooled to 0-5 °C in an ice bath.

• Nucleophilic Substitution: Slowly and simultaneously add a solution of aniline (1 equivalent) in acetone and an aqueous solution of a weak base, such as sodium carbonate, to the cyanuric chloride dispersion. Maintaining a low temperature is crucial to ensure monosubstitution.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC).

• Isolation and Purification: Upon completion, the precipitated product can be isolated by filtration, washed with cold water, and dried. Further purification can be achieved by recrystallization.

Part B: Synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (Final Product)

• Reaction Setup: Dissolve the intermediate from Part A in a suitable solvent (e.g., dioxane or THF).

• Amination: Introduce ammonia (either as an aqueous solution or bubbled as a gas) into the reaction mixture. This step typically requires a higher temperature than the first substitution to replace the second chlorine atom.

• Reaction Monitoring: Monitor the reaction by TLC until the starting material is consumed.

• Isolation and Purification: After cooling, the product can be precipitated by the addition of water, filtered, washed, and dried. Recrystallization from a suitable solvent system will yield the purified product.

Causality in Experimental Choices:

• Temperature Control: The stepwise substitution of cyanuric chloride is highly dependent on temperature. The first chlorine is the most reactive and can be substituted at low temperatures (0-5 °C). The second chlorine requires a moderate increase in temperature, while the third is the least reactive and necessitates more forcing conditions. This differential reactivity is the cornerstone of selective synthesis.

• Choice of Base: A weak base like sodium carbonate is used to neutralize the HCl generated during the reaction without promoting unwanted side reactions, such as hydrolysis of the cyanuric chloride.

• Solvent System: A mixture of acetone and water is often employed to facilitate the dissolution of both the organic substrate and the inorganic base, creating a homogeneous reaction environment.

Reactivity and Derivatization Potential

The remaining chlorine atom on the 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold serves as a versatile handle for further chemical modifications, enabling the creation of diverse compound libraries for drug discovery.

Figure 2: Derivatization possibilities of the 4-chloro-6-phenyl-1,3,5-triazin-2-amine core.

The chlorine atom can be readily displaced by a variety of nucleophiles, including:

• Amines: Reaction with primary or secondary amines can introduce a wide range of substituents, allowing for the modulation of lipophilicity, hydrogen bonding capacity, and overall molecular shape.

• Thiols: Thiolates are excellent nucleophiles for displacing the chlorine, leading to the formation of thioether linkages.

• Alcohols: While less reactive than amines and thiols, alcohols can displace the chlorine under more forcing conditions or with the use of a strong base to generate the corresponding alkoxide.

This synthetic tractability makes 4-Chloro-6-phenyl-1,3,5-triazin-2-amine a valuable building block for combinatorial chemistry and the generation of focused libraries for screening against various biological targets.

Biological Activities and Therapeutic Potential

The 1,3,5-triazine scaffold is a well-established pharmacophore, and its derivatives have demonstrated a wide array of biological activities. While specific biological data for 4-Chloro-6-phenyl-1,3,5-triazin-2-amine is limited in publicly accessible literature, the known activities of related compounds provide a strong rationale for its investigation in several therapeutic areas.

Anticancer Activity:

Numerous 1,3,5-triazine derivatives have been reported to exhibit potent anticancer activity.[1][2] The mechanism of action often involves the inhibition of key cellular processes such as cell cycle progression and the induction of apoptosis. For instance, some triazine derivatives have been shown to target kinases involved in cancer cell signaling pathways. The structural features of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine, including the presence of an aromatic ring and a reactive chlorine atom for further derivatization, make it an attractive candidate for screening against various cancer cell lines.

Antimicrobial Activity:

The triazine nucleus is also a common feature in many antimicrobial agents.[1][2] The ability to introduce diverse lipophilic and polar groups onto the triazine ring allows for the optimization of properties required for effective antimicrobial action, such as membrane permeability and interaction with microbial targets. The title compound and its derivatives warrant investigation for their potential antibacterial and antifungal activities.

Safety and Handling

As a Senior Application Scientist, ensuring the safe handling of all chemical compounds is of paramount importance.

• Hazard Identification: 4-Chloro-6-phenyl-1,3,5-triazin-2-amine is classified as a combustible solid. For related dichloro-phenyl-triazine compounds, hazard statements include H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), and H335 (May cause respiratory irritation).[5]

• Precautionary Measures:

  • Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, gloves, and a lab coat.

  • Ventilation: Handle the compound in a well-ventilated fume hood to avoid inhalation of dust or vapors.

  • Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.

  • Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials.

A comprehensive, substance-specific Safety Data Sheet (SDS) should always be consulted before handling this compound.

Future Directions and Conclusion

4-Chloro-6-phenyl-1,3,5-triazin-2-amine represents a promising, yet underexplored, chemical entity. Its straightforward synthesis from readily available starting materials, coupled with the versatile reactivity of the remaining chlorine atom, makes it an ideal scaffold for the development of novel therapeutic agents.

Future research should focus on:

• Detailed Synthesis and Characterization: The development and publication of a detailed, optimized synthetic protocol and comprehensive analytical data (NMR, IR, MS, and elemental analysis) are crucial for its widespread adoption by the research community.

• Biological Screening: A systematic evaluation of its anticancer and antimicrobial activities against a broad panel of cell lines and microbial strains is warranted.

• Structure-Activity Relationship (SAR) Studies: The synthesis and biological evaluation of a library of derivatives will be instrumental in elucidating the SAR and identifying key structural features for optimal activity.

References

• Al-Hourani, B. J., Al-Awaida, W. A., Matalkah, F. A., & Al-Qerem, W. T. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. BMC Chemistry, 11(1), 1-11.

• ResearchGate. (2025). (PDF) Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Retrieved from [Link]

• Google Patents. (n.d.). Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives.

• Semantic Scholar. (n.d.). Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supporting Information A new triazine based π-conjugated mesoporous 2D covalent organic framework: It's in vitro anticancer a. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine. Retrieved from [Link]

Sources

• 1. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. US3394134A - Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives - Google Patents [patents.google.com]
• 4. Synthesis routes of 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine [benchchem.com]
• 5. chemscene.com [chemscene.com]

Navigating the Solubility Landscape of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine: An In-depth Technical Guide

Foreword: Charting a Course in Unexplored Territory

Drawing upon established principles of organic chemistry, proven experimental methodologies, and insights into the behavior of analogous structures, this whitepaper serves as a technical manual for scientists. It is designed not as a static repository of data, but as a dynamic guide to empower researchers to elucidate the solubility profile of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine and, by extension, other novel compounds. We will delve into the theoretical underpinnings of its expected solubility, provide detailed protocols for its empirical determination, and explore modern predictive methodologies.

Predicted Solubility Profile: An Expert Assessment

Based on the molecular architecture of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine and qualitative solubility data from structurally related phenylamino-s-triazine derivatives, we can infer a likely solubility pattern. Symmetrical di-substituted phenylamino-s-triazine derivatives are reported to be well soluble in polar aprotic solvents like DMSO and 1,4-dioxane, as well as polar protic solvents like methanol.[1] Their solubility is moderate in ethanol and poor in non-polar solvents such as hexane, and also in water.[1]

The structure of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine, featuring a polar triazine core with an amino group capable of hydrogen bonding, a lipophilic phenyl ring, and an electronegative chlorine atom, suggests a nuanced interaction with various solvents.

Table 1: Predicted Qualitative Solubility of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine in Common Organic Solvents

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Aprotic	DMSO, DMF, Acetonitrile	High	Strong dipole-dipole interactions between the solvent and the polar triazine ring are expected. The amino group can act as a hydrogen bond donor.
Polar Protic	Methanol, Ethanol	Moderate to High	Capable of both donating and accepting hydrogen bonds, facilitating interaction with the amino group and nitrogen atoms of the triazine ring.
Non-Polar Aprotic	Hexane, Toluene	Low	The overall polarity of the molecule, dominated by the triazine and amino functionalities, is unlikely to be overcome by the non-polar solvent.
Chlorinated	Dichloromethane (DCM)	Moderate	The presence of the chlorine atom on the triazine ring may lead to favorable dipole-dipole interactions with chlorinated solvents.
Ethers	Tetrahydrofuran (THF)	Moderate	THF can act as a hydrogen bond acceptor, interacting with the amino group. Its moderate polarity can accommodate both the polar and non-polar regions of the molecule.

Empirical Determination of Solubility: A Validated Experimental Protocol

The following section outlines a robust, step-by-step methodology for the quantitative determination of the solubility of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine. This protocol is designed to be self-validating by incorporating equilibrium confirmation and accurate quantification.

The Shake-Flask Method: A Gold Standard Approach

The isothermal shake-flask method is a reliable and widely accepted technique for determining the equilibrium solubility of a compound in a given solvent.

Experimental Workflow Diagram:

Caption: Workflow for solubility determination using the shake-flask method.

Step-by-Step Protocol:

• Preparation:

  • Accurately weigh an excess amount of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine into a series of glass vials. The excess is crucial to ensure saturation.

  • Pipette a precise volume of the desired organic solvent (e.g., 1.0 mL) into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in an isothermal shaker bath set to a constant temperature (e.g., 25 °C).

  • Agitate the vials for a predetermined period (typically 24 to 48 hours) to allow the system to reach equilibrium. A preliminary time-course experiment is recommended to confirm the time to reach equilibrium.

• Sampling and Sample Preparation:

  • Remove the vials from the shaker and allow the undissolved solid to settle for at least 2 hours in the same temperature-controlled environment.

  • Carefully withdraw a sample of the supernatant using a syringe.

  • Immediately filter the supernatant through a 0.22 µm syringe filter compatible with the organic solvent to remove any undissolved microparticles.

  • Accurately dilute the filtered sample with a known volume of a suitable solvent (typically the mobile phase of the analytical method) to bring the concentration within the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted samples using a validated High-Performance Liquid Chromatography with UV detection (HPLC-UV) method.

  • Prepare a calibration curve using standard solutions of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine of known concentrations.

  • Determine the concentration of the saturated solution from the calibration curve, accounting for the dilution factor.

• Data Reporting:

  • Express the solubility in appropriate units, such as mg/mL, g/L, or mol/L.

  • It is recommended to perform the experiment in triplicate for each solvent to ensure reproducibility.

Theoretical Underpinnings of Solubility

The solubility of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine in a particular organic solvent is governed by the principle of "like dissolves like," which is a reflection of the intermolecular forces between the solute and the solvent molecules.[2]

Diagram of Solute-Solvent Interactions:

Caption: Dominant intermolecular forces influencing solubility.

• Hydrogen Bonding: The primary amino group (-NH2) on the triazine ring is a potent hydrogen bond donor, while the nitrogen atoms within the ring can act as hydrogen bond acceptors. Polar protic solvents like methanol and ethanol can engage in strong hydrogen bonding with the solute, contributing significantly to its solubility.

• Dipole-Dipole Interactions: The triazine ring, with its electronegative nitrogen and chlorine atoms, possesses a significant dipole moment. Polar aprotic solvents such as DMSO and DMF, which have large dipole moments but do not donate hydrogen bonds, can effectively solvate the molecule through strong dipole-dipole interactions.

• Van der Waals Forces: The phenyl group is predominantly non-polar and interacts with solvents primarily through weaker van der Waals forces. In non-polar solvents like hexane, these are the only significant interactions, which are generally insufficient to overcome the strong solute-solute interactions in the crystal lattice, leading to poor solubility.

Modern Approaches: Predictive Solubility Modeling

In recent years, computational methods have emerged as powerful tools for estimating the solubility of compounds, offering a rapid and cost-effective alternative to experimental determination, especially in the early stages of research.

• Quantitative Structure-Property Relationship (QSPR) Models: These models use machine learning algorithms to correlate the molecular structure of a compound with its solubility.[2][3][4][5] By training on large datasets of compounds with known solubilities, these models can predict the solubility of new molecules based on calculated molecular descriptors.

• Physics-Based Models: Methods like the Conductor-like Screening Model for Real Solvents (COSMO-RS) use quantum chemical calculations to predict the chemical potential of a solute in a solvent, from which solubility can be derived.[6] These models are based on fundamental physical principles and can provide insights into the thermodynamics of dissolution.

While predictive models can be highly valuable, it is crucial to recognize their limitations. Their accuracy is dependent on the quality and diversity of the training data, and they may not be reliable for novel chemical scaffolds that are underrepresented in the training set. Therefore, experimental validation of predicted solubility remains essential.

Conclusion and Future Directions

This guide provides a comprehensive framework for understanding and determining the solubility of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine in organic solvents. While specific quantitative data is currently lacking in the literature, the principles and protocols outlined herein empower researchers to generate this critical information. A systematic study of its solubility across a range of solvents, as proposed, will not only facilitate its use in drug development and materials science but also contribute valuable data to the broader scientific community, aiding in the refinement of future predictive solubility models.

References

• Dong, H., et al. (2005). [Relevant article title if available, otherwise describe content: Synthesis of 2,4-dichloro-6-morpholino-1,3,5-triazine]. [Journal Name, if available].
• Sheldrick, G.M. (1997). SHELXS97 and SHELXL97. [Software citation, if available]. University of Göttingen, Germany.

• Palmer, D. S., et al. (2020). Machine learning with physicochemical relationships: solubility prediction in organic solvents and water. Scientific Reports. Available at: [Link]

• PubChem. (n.d.). 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. PubChem Compound Summary for CID 16766. Retrieved from [Link]

• Kułaga, D., et al. (2021). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. International Journal of Molecular Sciences. Available at: [Link]

• Klamt, A., et al. (2003). Prediction of aqueous solubility of drugs and pesticides with COSMO-RS. Journal of Computer-Aided Molecular Design.
• Sodeifian, G., et al. (2017). Solubility of triazine reactive disperse dyes in supercritical CO2: Experiments and modeling. The Journal of Supercritical Fluids.

• Nguyen, T. H. T., et al. (2022). Symmetrical di-substituted phenylamino-s-triazine derivatives as anticancer agents: in vitro and in silico approach. RSC Advances. Available at: [Link]

• Abraham, M. H. (1993). Scales of solute hydrogen-bonding: their construction and application to physicochemical and biochemical processes. Chemical Society Reviews.

• ResearchGate. (n.d.). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. Retrieved from [Link]

• Zhong, Y., et al. (2022). Identifying organic co-solvents via machine learning solubility predictions in organic solvents and water. ChemRxiv. Available at: [Link]

• ResearchGate. (n.d.). Solubility Prediction of Pharmaceutical and Chemical Compounds in Pure and Mixed Solvents Using Predictive Models. Retrieved from [Link]

Sources

• 1. Symmetrical di-substituted phenylamino- s -triazine derivatives as anticancer agents: in vitro and in silico approach - RSC Advances (RSC Publishing) DOI:10.1039/D4RA08508F [pubs.rsc.org]
• 2. A unified ML framework for solubility prediction across organic solvents - Digital Discovery (RSC Publishing) [pubs.rsc.org]
• 3. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chemrxiv.org [chemrxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Spectral Characterization of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This technical guide provides a detailed analysis of the expected spectral data for the compound 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (CAS No. 3842-53-3). As a molecule of interest in medicinal chemistry and materials science, a thorough understanding of its structural and electronic properties through spectroscopic techniques is paramount for its application and development. This document will delve into the predicted Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. In the absence of publicly available experimental spectra for this specific molecule, this guide will leverage data from closely related analogs and fundamental spectroscopic principles to provide a robust and scientifically grounded predictive analysis.

Molecular Structure and Key Features

4-Chloro-6-phenyl-1,3,5-triazin-2-amine possesses a heterocyclic 1,3,5-triazine core, which is substituted with a chloro group, a phenyl group, and an amino group. This combination of an electron-donating amino group, an aromatic phenyl ring, and an electron-withdrawing chloro group on the triazine ring creates a unique electronic environment that will be reflected in its spectral characteristics.

Figure 2: Predicted major fragmentation pathways for 4-Chloro-6-phenyl-1,3,5-triazin-2-amine.

Authoritative Grounding: The predicted fragmentation is based on established principles of mass spectrometry for halogenated and nitrogen-containing heterocyclic compounds. For comparison, the closely related compound 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine (CAS 2272-40-4) is expected to show a molecular ion peak at m/z 240/242/244 and a prominent fragment from the loss of a chlorine atom.

Experimental Protocols

To obtain the spectral data discussed above, the following standard laboratory procedures would be employed.

NMR Spectroscopy

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine in a suitable deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.

• Instrument Setup: Use a standard NMR spectrometer (e.g., 400 or 500 MHz).

• Data Acquisition: Acquire ¹H and ¹³C NMR spectra using standard pulse sequences.

• Data Processing: Process the raw data (Fourier transformation, phasing, and baseline correction) to obtain the final spectra.

IR Spectroscopy

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry potassium bromide and pressing it into a thin disk. Alternatively, Attenuated Total Reflectance (ATR) can be used with the solid sample directly.

• Data Acquisition: Record the IR spectrum using a Fourier Transform Infrared (FTIR) spectrometer over the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct infusion or after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

• Ionization: Use an appropriate ionization technique, such as Electron Ionization (EI) or Electrospray Ionization (ESI).

• Mass Analysis: Analyze the resulting ions using a mass analyzer (e.g., quadrupole or time-of-flight).

Figure 3: A generalized workflow for the synthesis and spectral characterization of a chemical compound.

Conclusion

This technical guide provides a comprehensive, albeit predictive, overview of the key spectral features of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine. The presented data and interpretations are grounded in fundamental spectroscopic principles and comparisons with closely related molecules. For any definitive research or application, it is imperative to acquire and analyze experimental data for this specific compound. The protocols outlined herein provide a clear path for achieving this experimental validation.

References

• PubChem. Compound Summary for 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. [Link]

The Triazine Core: A Nexus of Reactivity for Modern Drug Discovery

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

The triazine core, a six-membered heterocyclic scaffold containing three nitrogen atoms, stands as a cornerstone in contemporary medicinal chemistry.[1][2][3] Its inherent electronic properties, coupled with the ability to undergo a diverse array of chemical transformations, make it a privileged structure in the design of novel therapeutic agents.[4][5] This guide provides a comprehensive exploration of the chemical reactivity of the triazine core, offering field-proven insights into its synthesis, functionalization, and strategic application in drug development. We will delve into the causality behind experimental choices for key reactions, present self-validating protocols, and ground our discussion in authoritative scientific literature.

The Strategic Advantage of the Triazine Scaffold

The prevalence of the triazine moiety in approved drugs and clinical candidates is a testament to its utility.[1] Marketed drugs such as Altretamine (anti-cancer), Melarsoprol (anti-parasitic), and Lamotrigine (anti-convulsant) feature this versatile core.[1][5] The triazine ring's stability in biological media and its capacity for multi-vector diversification allow for the fine-tuning of pharmacokinetic and pharmacodynamic properties.[1] The three nitrogen atoms within the ring act as electron-withdrawing groups, rendering the carbon atoms electrophilic and susceptible to nucleophilic attack, a characteristic that is central to its synthetic versatility.[5][6]

There are three structural isomers of triazine: the symmetrical 1,3,5-triazine (s-triazine), 1,2,4-triazine, and 1,2,3-triazine.[5] While all have found applications, the symmetrical 1,3,5-triazine is the most extensively studied and utilized in drug discovery programs.[5]

Synthesis of the Triazine Core: Building the Foundation

The construction of the triazine ring can be achieved through several reliable synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Cyclotrimerization of Nitriles

A fundamental and widely used method for the synthesis of symmetrically substituted 1,3,5-triazines is the cyclotrimerization of nitriles.[7] This reaction is often catalyzed by acids, bases, or metals. For instance, the trimerization of cyanogen chloride or cyanamide provides a direct route to the parent 1,3,5-triazine.[7] A notable example is the synthesis of benzoguanamine from benzonitrile and dicyandiamide.[7]

Pinner Triazine Synthesis

The Pinner synthesis offers a route to unsymmetrically substituted 1,3,5-triazines. This reaction involves the condensation of an alkyl or aryl amidine with phosgene.[7]

Synthesis of 1,2,4-Triazines

Substituted 1,2,4-triazines are commonly prepared through the condensation of 1,2-dicarbonyl compounds with acid hydrazides.[8] This method is particularly effective for producing 1,2,4-triazines with identical substituents at the 5- and 6-positions.[8] The use of unsymmetrical 1,2-diketones can, however, lead to the formation of regioisomeric mixtures.[8]

Key Reactivity Patterns of the Triazine Core

The electron-deficient nature of the triazine ring dictates its reactivity, making it prone to nucleophilic attack and inverse electron demand Diels-Alder reactions.

Nucleophilic Aromatic Substitution (SNAr): A Gateway to Functionalization

Nucleophilic aromatic substitution is arguably the most important reaction for the functionalization of the triazine core, particularly for 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride).[4] The presence of three electron-withdrawing nitrogen atoms significantly lowers the resonance energy of the ring compared to benzene, making the carbon atoms highly electrophilic and susceptible to nucleophilic attack.[3][6]

A key feature of the SNAr on cyanuric chloride is the ability to control the degree of substitution by modulating the reaction temperature.[4][6] The reactivity of the chlorine atoms decreases with each successive substitution because the introduction of an electron-donating nucleophile increases the electron density of the triazine ring, deactivating it towards further attack.[4][6]

• First Substitution: Typically carried out at 0-5 °C.[4]

• Second Substitution: Requires room temperature.[4]

• Third Substitution: Necessitates heating or reflux conditions.[4]

Experimental Protocol: Stepwise Nucleophilic Substitution on Cyanuric Chloride

• Monosubstitution:

  • Dissolve 2,4,6-trichloro-1,3,5-triazine (1.0 eq) in a suitable solvent (e.g., acetone, THF) and cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of the first nucleophile (Nu1-H, 1.0 eq) and a base (e.g., diisopropylethylamine, 1.1 eq) in the same solvent.

  • Stir the reaction mixture at 0-5 °C for 1-2 hours, monitoring the reaction progress by TLC.

  • Upon completion, quench the reaction with water and extract the product with an organic solvent.

  • Purify the monosubstituted product by column chromatography.

• Disubstitution:

  • Dissolve the monosubstituted triazine (1.0 eq) in a suitable solvent.

  • Add the second nucleophile (Nu2-H, 1.0 eq) and a base (1.1 eq).

  • Allow the reaction to stir at room temperature for 4-12 hours.

  • Work-up and purify as described above.

• Trisubstitution:

  • Dissolve the disubstituted triazine (1.0 eq) in a high-boiling point solvent (e.g., dioxane, DMF).

  • Add the third nucleophile (Nu3-H, 1.1 eq) and a base (1.2 eq).

  • Heat the reaction mixture to reflux (80-120 °C) for 6-24 hours.

  • Cool the reaction, work-up, and purify to obtain the fully substituted triazine.

Data Presentation: Reactivity of Nucleophiles

The order of reactivity for different nucleophiles can be influenced by the reaction conditions. However, a general trend has been observed.

Nucleophile Type	General Reactivity
Alcohols (ROH)	High
Thiols (RSH)	Moderate
Amines (RNH2)	Low to Moderate

This table provides a generalized order. Specific substrate and reaction conditions can alter this reactivity pattern.

Palladium-Catalyzed Cross-Coupling Reactions: Forging C-C and C-N Bonds

Palladium-catalyzed cross-coupling reactions have emerged as a powerful tool for the functionalization of halo-triazines, enabling the formation of carbon-carbon and carbon-nitrogen bonds.[9][10] Reactions such as the Suzuki, Stille, and Buchwald-Hartwig couplings allow for the introduction of a wide range of aryl, heteroaryl, and amino substituents onto the triazine core.[11][12] These reactions significantly expand the chemical space accessible for drug discovery.[10]

Experimental Protocol: Suzuki Cross-Coupling of a Chloro-Triazine

• Reaction Setup:

  • To a reaction vessel, add the chloro-triazine (1.0 eq), aryl boronic acid (1.2 eq), a palladium catalyst (e.g., Pd(PPh3)4, 0.05 eq), and a base (e.g., K2CO3, 2.0 eq).

  • Purge the vessel with an inert gas (e.g., argon or nitrogen).

  • Add a degassed solvent system (e.g., toluene/ethanol/water).

• Reaction Execution:

  • Heat the reaction mixture to 80-100 °C and stir for 6-24 hours, monitoring by TLC or LC-MS.

• Work-up and Purification:

  • Cool the reaction to room temperature and dilute with water.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography.

Inverse Electron Demand Diels-Alder (IEDDA) Reactions

The electron-deficient nature of the triazine ring makes it an excellent diene for inverse electron demand Diels-Alder reactions.[13][14] This type of cycloaddition typically occurs with electron-rich dienophiles, such as enamines, ynamines, and strained alkenes.[14][15] The reaction often proceeds with high regioselectivity and can be used to construct complex heterocyclic systems.[13][16] For instance, 1,2,4-triazines react with alkynes to form pyridines after the extrusion of a molecule of nitrogen from the bicyclic intermediate.[17]

Applications in Drug Development

The synthetic tractability of the triazine core allows for its decoration with a multitude of functional groups, leading to the development of compounds with a broad spectrum of biological activities.[2][3]

• Anti-Cancer Agents: Many triazine derivatives have been shown to exhibit potent anti-proliferative activity by targeting various enzymes and signaling pathways involved in tumorigenesis.[3][18]

• Anti-Viral and Anti-Microbial Agents: The triazine scaffold is present in numerous compounds with activity against viruses, bacteria, and parasites.[2]

• Kinase Inhibitors: The ability to introduce diverse substituents in a defined spatial orientation makes the triazine core an excellent scaffold for the design of kinase inhibitors.

• CNS-Active Agents: Triazine derivatives have been developed as antagonists for receptors in the central nervous system, such as adenosine A2A antagonists for the potential treatment of Parkinson's disease.[19]

Conclusion

The triazine core represents a remarkably versatile and powerful scaffold in the armamentarium of the medicinal chemist. Its unique electronic properties facilitate a range of chemical transformations, most notably nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions, which allow for the systematic and controlled diversification of the core structure. A thorough understanding of the reactivity of the triazine ring, as outlined in this guide, is crucial for harnessing its full potential in the rational design and development of the next generation of therapeutic agents. The continued exploration of novel synthetic methodologies and the application of triazine-based compounds to new biological targets will undoubtedly solidify its position as a truly privileged structure in drug discovery.

References

• Synthesis of 1,3,5-triazines - Organic Chemistry Portal. (n.d.). Retrieved January 23, 2026, from [Link]

• 1,3,5-Triazine - Wikipedia. (n.d.). Retrieved January 23, 2026, from [Link]

• s‐triazine core with wide range of pharmacological targets. - ResearchGate. (n.d.). Retrieved January 23, 2026, from [Link]

• 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile. (2024). Mini Reviews in Medicinal Chemistry, 24(22), 2019-2071.
• Maliszewski, D., & Drozdowska, D. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Pharmaceuticals, 15(2), 221.
• Luo, H., Li, Y., Zhang, Y., Lu, Q., An, Q., Xu, M., Li, S., Li, J., & Li, B. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry, 87(4), 2590-2600.
• s-Triazine: A Privileged Structure for Drug Discovery and Bioconjug
• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. (2017). Chemical Reviews, 117(3), 1521-1595.
• Functionalized 1,3,5-triazine derivatives as components for photo- and electroluminescent materials. (2022). Organic Chemistry Frontiers, 9(2), 525-555.
• Reactivity of 1,2,3-Triazines and the Oxides. (2023). Synfacts, 19(08), 0977.
• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). (2025). RSC Advances, 15(44), 31087-31118.
• Inverse Electron Demand Diels–Alder Reactions of 1,2,3-Triazines: Pronounced Substituent Effects on Reactivity and Cycloaddition Scope. (2011). Organic Letters, 13(16), 4272-4275.
• Synthesis and reactions of some new 1,2,4-triazine derivatives of biological interest. (2025).

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. (n.d.). Retrieved January 23, 2026, from [Link]

• The Synthesis, Characterization, and Rapid Cycloadditions of 5-Nitro-1,2,3-Triazine. (2018). Organic Letters, 20(9), 2628-2631.
• 1,3,5-Triazine as a promising scaffold in the development of therapeutic agents against breast cancer. (2024). European Journal of Medicinal Chemistry, 276, 116680.
• Synthesis method of 1,3,5-triazine derivatives. (2015).

• Synthesis of 1,2,3-triazines - Organic Chemistry Portal. (n.d.). Retrieved January 23, 2026, from [Link]

• Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. (2025).
• Nucleophilic aromatic substitution reactions of chloroazines with bisulfide (HS-) and polysulfides (Sn2-). (2002). Environmental Science & Technology, 36(9), 1939-1944.
• Synthesis and Characterization of Triazine Derivatives as Important Heterocyclic Compounds and Study their Biological Activities. (2024).
• Mechanistic Insights into the Reaction of Amidines with 1,2,3-Triazines and 1,2,3,5-Tetrazines. (2022). Journal of the American Chemical Society, 144(24), 10767-10776.
• Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. (2023). RSC Advances, 13(28), 19183-19201.
• Triazine cycloadditions - high pressure vs. (2003). 7th International Electronic Conference on Synthetic Organic Chemistry.
• 34.05 Nucleophilic Aromatic Substitution. (2018, April 11). YouTube.
• Pyreno-1,2,4-triazines as multifunctional luminogenic click reagents. (2022). Chemical Science, 13(15), 4349-4356.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism. (2018, August 20). Master Organic Chemistry.
• Thermal cycloaddition of 1,3,5-triazine with enamines: regiospecific pyrimidine annulation. (2019). The Journal of Organic Chemistry, 84(15), 9397-9445.
• Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists. (2020). Journal of Medicinal Chemistry, 63(17), 9476-9501.

• Triazine - Wikipedia. (n.d.). Retrieved January 23, 2026, from [Link]

• 2.2: Pd-Catalyzed Cross Coupling Reactions. (2023, August 2). Chemistry LibreTexts.
• Intramolecular Diels‐Alder Reactions of 1,2,4‐Triazines. Routes to Condensed Pyrazines via Cycloaddition of Nitrile Dienophiles. (1988). The Journal of Organic Chemistry, 53(22), 5339-5341.
• Triazine Derivatives: Their Synthesis and Biological Properties-A Review. (2025).
• Palladium Cross-Coupling Reactions 1. An Introduction. (2020, April 30). YouTube.
• 1,2,4-triazine derivatives: Synthesis and biological applications. (2014). International Journal of Pharma Sciences and Research, 5(8), 464-472.
• Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. (2012). Journal of Medicinal Chemistry, 55(3), 1364-1378.

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1,3,5-Triazine: Recent Development in Synthesis of its Analogs and Biological Profile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - RSC Advances (RSC Publishing) DOI:10.1039/D5RA05849J [pubs.rsc.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. 1,3,5-Triazine - Wikipedia [en.wikipedia.org]
• 8. Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]
• 12. Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Inverse Electron Demand Diels–Alder Reactions of 1,2,3-Triazines: Pronounced Substituent Effects on Reactivity and Cycloaddition Scope - PMC [pmc.ncbi.nlm.nih.gov]
• 14. The Synthesis, Characterization, and Rapid Cycloadditions of 5-Nitro-1,2,3-Triazine - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pyreno-1,2,4-triazines as multifunctional luminogenic click reagents - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 16. mdpi.org [mdpi.org]
• 17. Triazine - Wikipedia [en.wikipedia.org]
• 18. researchgate.net [researchgate.net]
• 19. Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Nucleophilic Substitution on 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

Introduction: The Versatile 1,3,5-Triazine Scaffold in Modern Chemistry

The 1,3,5-triazine core is a privileged scaffold in medicinal chemistry, materials science, and agrochemicals.[1] Its unique electronic properties and the ability to be sequentially functionalized at the 2, 4, and 6 positions make it a versatile building block for creating diverse molecular architectures. Specifically, 2,4,6-trisubstituted-1,3,5-triazines have demonstrated a wide range of biological activities, including anticancer, antimicrobial, and antiviral properties.[2] The starting material, 4-Chloro-6-phenyl-1,3,5-triazin-2-amine, also known as a guanamine derivative, is an excellent precursor for the synthesis of a library of compounds with potential therapeutic applications. This document provides a detailed guide to the nucleophilic substitution reactions on this substrate, offering insights into the underlying principles and practical, step-by-step protocols for researchers in drug discovery and organic synthesis.

The reactivity of the chlorine atom in 4-Chloro-6-phenyl-1,3,5-triazin-2-amine is attenuated compared to its precursor, cyanuric chloride, due to the presence of the electron-donating amino and phenyl groups. However, it is still sufficiently electrophilic to react with a variety of nucleophiles under appropriate conditions. The general reaction scheme is depicted below:

Caption: General scheme of nucleophilic substitution on 4-Chloro-6-phenyl-1,3,5-triazin-2-amine.

Core Principles of Nucleophilic Aromatic Substitution (SNAr) on the Triazine Ring

The nucleophilic substitution on the chlorotriazine core proceeds via a well-established SNAr mechanism. The key steps are:

• Nucleophilic Attack: The nucleophile attacks the carbon atom bearing the chlorine, leading to the formation of a tetrahedral intermediate known as a Meisenheimer complex. The electron-withdrawing nitrogen atoms in the triazine ring stabilize this negatively charged intermediate.

• Leaving Group Departure: The chloride ion is expelled, and the aromaticity of the triazine ring is restored, yielding the final substituted product.

The reaction rate is influenced by several factors:

• Nucleophilicity: Stronger nucleophiles react more readily. The general order of reactivity for common nucleophiles is thiols > amines > alcohols.

• Solvent: Polar aprotic solvents like THF, DMF, and acetonitrile are generally preferred as they can solvate the intermediate and facilitate the reaction.

• Base: A base is typically required to neutralize the HCl generated during the reaction and, in the case of alcohols and thiols, to deprotonate the nucleophile to increase its reactivity. Common bases include triethylamine (TEA), diisopropylethylamine (DIPEA), sodium carbonate (Na₂CO₃), and sodium bicarbonate (NaHCO₃).

• Temperature: Higher temperatures are often necessary to drive the reaction to completion, especially with less reactive nucleophiles. Microwave irradiation has also been shown to significantly reduce reaction times.

Caption: Simplified workflow of the SNAr mechanism.

Protocol 1: Amination with Primary and Secondary Amines

This protocol describes a general procedure for the synthesis of 2-amino-4-(substituted amino)-6-phenyl-1,3,5-triazines.

Materials and Reagents

Reagent	Supplier	Grade
4-Chloro-6-phenyl-1,3,5-triazin-2-amine	Commercial Source	≥97%
Substituted Amine (e.g., Aniline, Morpholine)	Commercial Source	Reagent Grade
Diisopropylethylamine (DIPEA)	Commercial Source	Anhydrous, ≥99.5%
Tetrahydrofuran (THF)	Commercial Source	Anhydrous, ≥99.9%
Ethyl Acetate	Commercial Source	ACS Grade
Hexanes	Commercial Source	ACS Grade
Saturated Sodium Bicarbonate Solution	In-house preparation	-
Brine	In-house preparation	-
Anhydrous Magnesium Sulfate	Commercial Source	-

Step-by-Step Procedure

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (1.0 eq.).

• Solvent Addition: Add anhydrous THF (approximately 0.1 M concentration relative to the starting material).

• Reagent Addition: Add the desired primary or secondary amine (1.1-1.5 eq.) followed by DIPEA (2.0 eq.).

• Reaction: Heat the reaction mixture to reflux (approximately 66 °C) and monitor the progress by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., 1:1 Hexanes:Ethyl Acetate). The reaction is typically complete within 4-12 hours. For less reactive or sterically hindered amines, higher temperatures or microwave heating may be necessary.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and water.

  • Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford the desired 2,4-diamino-6-phenyl-1,3,5-triazine derivative.

Analytical Validation

• ¹H and ¹³C NMR: Confirm the structure of the product and assess its purity.

• Mass Spectrometry (MS): Determine the molecular weight of the product.

• Infrared (IR) Spectroscopy: Identify the characteristic functional groups.

Protocol 2: Alkoxylation/Phenoxylation

This protocol outlines the synthesis of 2-amino-4-alkoxy/phenoxy-6-phenyl-1,3,5-triazines.

Materials and Reagents

Reagent	Supplier	Grade
4-Chloro-6-phenyl-1,3,5-triazin-2-amine	Commercial Source	≥97%
Alcohol or Phenol (e.g., Methanol, Phenol)	Commercial Source	Reagent Grade
Sodium Hydride (60% dispersion in mineral oil)	Commercial Source	-
N,N-Dimethylformamide (DMF)	Commercial Source	Anhydrous, ≥99.8%
Diethyl Ether	Commercial Source	ACS Grade
Deionized Water	In-house source	-
Saturated Ammonium Chloride Solution	In-house preparation	-
Brine	In-house preparation	-
Anhydrous Sodium Sulfate	Commercial Source	-

Step-by-Step Procedure

• Nucleophile Preparation: In a separate flame-dried flask, suspend sodium hydride (1.2 eq.) in anhydrous DMF. Cool the suspension to 0 °C in an ice bath. Slowly add the desired alcohol or phenol (1.1 eq.) and stir the mixture at room temperature for 30 minutes, or until hydrogen evolution ceases, to form the corresponding alkoxide or phenoxide.

• Reaction Setup: In another flame-dried round-bottom flask, dissolve 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (1.0 eq.) in anhydrous DMF.

• Reagent Addition: Slowly add the freshly prepared alkoxide/phenoxide solution to the solution of the chlorotriazine at room temperature.

• Reaction: Heat the reaction mixture to 80-100 °C and monitor by TLC. The reaction is typically complete within 6-24 hours.[1]

• Work-up:

  • Cool the reaction mixture to room temperature and carefully quench by the slow addition of saturated ammonium chloride solution.

  • Extract the product with diethyl ether or ethyl acetate.

  • Wash the combined organic layers with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by recrystallization or column chromatography on silica gel.

Protocol 3: Thiolation

This protocol provides a method for the synthesis of 2-amino-4-(alkyl/arylthio)-6-phenyl-1,3,5-triazines.

Materials and Reagents

Reagent	Supplier	Grade
4-Chloro-6-phenyl-1,3,5-triazin-2-amine	Commercial Source	≥97%
Thiol (e.g., Thiophenol, Ethanethiol)	Commercial Source	Reagent Grade
Sodium Carbonate (Na₂CO₃)	Commercial Source	Anhydrous
Acetone or Acetonitrile	Commercial Source	ACS Grade
Deionized Water	In-house source	-
Ethyl Acetate	Commercial Source	ACS Grade
Brine	In-house preparation	-
Anhydrous Sodium Sulfate	Commercial Source	-

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask, dissolve 4-Chloro-6-phenyl-1,3,5-triazin-2-amine (1.0 eq.) in acetone or acetonitrile.

• Reagent Addition: Add the desired thiol (1.1 eq.) and sodium carbonate (2.0 eq.).

• Reaction: Stir the reaction mixture at room temperature or heat to reflux, monitoring by TLC. Thiols are generally more reactive than amines or alcohols, and the reaction may proceed at a lower temperature.

• Work-up:

  • Filter the reaction mixture to remove inorganic salts.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purification: Purify the crude product by column chromatography or recrystallization.

Data Summary Table

Nucleophile Class	Typical Base	Typical Solvent	Temperature Range (°C)	Typical Reaction Time (h)
Primary Amines	DIPEA, TEA	THF, Dioxane	60 - 100	4 - 12
Secondary Amines	DIPEA, TEA	THF, Dioxane	60 - 120	6 - 24
Alcohols/Phenols	NaH, NaOMe, NaOEt	DMF, THF	80 - 120	6 - 24
Thiols	Na₂CO₃, K₂CO₃	Acetone, ACN	25 - 80	2 - 8

Advanced Synthetic Strategies: C-C Bond Formation

While SNAr reactions with N, O, and S nucleophiles are common, the chlorine atom can also be displaced in palladium-catalyzed cross-coupling reactions to form C-C bonds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling reaction allows for the introduction of aryl or vinyl groups. This reaction typically involves a palladium catalyst, a phosphine ligand, and a base.[3]

Caption: Key components of a Suzuki-Miyaura cross-coupling reaction.

A general procedure would involve reacting 4-Chloro-6-phenyl-1,3,5-triazin-2-amine with an appropriate boronic acid in the presence of a palladium catalyst such as Pd(PPh₃)₄ and a base like potassium carbonate in a solvent system like dioxane/water at elevated temperatures.[4]

References

• de Fatima, A., et al. (2011). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecules, 16(1), 81-100. [Link]

• Claramunt, R. M., et al. (2010). Green Synthesis of 1,3,5-Triazines with Applications in Supramolecular and Materials Chemistry. In Microwaves in Organic Synthesis (pp. 139-165). Wiley-VCH.
• Al-Otaibi, J. S., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Molecules, 22(5), 786.
• Bakharev, V. V., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 99-112.
• Diakité, M., et al. (2024). Design and Synthesis of Functionalized 2,4-Diamino-1,3,5-Triazines, Potential Inhibitors Involved in Immune and Inflammatory Responses. International Journal of Pharmaceutical Research and Allied Sciences, 13(4), 1-11.
• Shinde, R. S., et al. (2015). Synthesis of Novel Substituted 4,6-Dimethoxy-N-phenyl-1,3,5-triazin-2-amine Derivatives and Their Antibacterial and Antifungal Activities. Asian Journal of Chemistry, 27(8), 2841-2845.
• Tayade, D. T., & Ingole, S. P. (2016). Synthesis of 1-substituted-2-thio-4-amino-6-phenylformamidino-1,3,5-triazines. Journal of Chemical and Pharmaceutical Research, 8(7), 306-308.
• Zeng, T., Ren, W. Z., & Sun, L. G. (2008). 4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine. Acta Crystallographica Section E: Structure Reports Online, 64(1), o277.
• Claramunt, R. M., et al. (2004). Green synthesis and self-association of 2,4-diamino-1,3,5-triazine derivatives. New Journal of Chemistry, 28(8), 952-958.
• Zhang, H., et al. (2018). Synthesis of 6-Aryl-2,4-diamino-pyrimidines and Triazines Using Palladium Catalyzed Suzuki Cross-Coupling Reactions. Molecules, 23(11), 2898.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

Sources

• 1. Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines | MDPI [mdpi.com]
• 2. ijpras.com [ijpras.com]
• 3. CN112608284A - Preparation method of 2, 4-dichloro-6- (4-methoxyphenyl) -1,3, 5-triazine - Google Patents [patents.google.com]
• 4. 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine | C9H6Cl2N4 | CID 16766 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: 4-Chloro-6-phenyl-1,3,5-triazin-2-amine as a Versatile Scaffold for Drug Discovery

Introduction: The Privileged Nature of the 1,3,5-Triazine Scaffold

The 1,3,5-triazine ring system is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold." This designation stems from its ability to interact with a wide array of biological targets through diverse non-covalent interactions, facilitated by its unique electronic properties and the spatial arrangement of its three nitrogen atoms. These nitrogen atoms act as hydrogen bond acceptors, enabling precise molecular recognition at the active sites of enzymes and receptors. Consequently, derivatives of 1,3,5-triazine have demonstrated a remarkable spectrum of biological activities, including anticancer, antiviral, antimicrobial, antimalarial, and anti-inflammatory properties.[1]

The synthetic accessibility of the 1,3,5-triazine core, primarily from the inexpensive and readily available cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), further enhances its appeal in drug discovery. The three chlorine atoms on cyanuric chloride exhibit differential reactivity towards nucleophiles, which can be exquisitely controlled by temperature. This feature allows for a stepwise and regioselective introduction of various substituents, enabling the creation of vast and structurally diverse chemical libraries for screening. The first substitution can typically be achieved at low temperatures (around 0°C), the second at room temperature, and the third often requires elevated temperatures.

This guide focuses on a specific, strategically substituted triazine core: 4-Chloro-6-phenyl-1,3,5-triazin-2-amine . This scaffold presents a unique combination of reactive and modifiable sites. The primary amine at the 2-position and the phenyl group at the 6-position provide foundational structural motifs for engaging with biological targets, while the reactive chlorine atom at the 4-position serves as a versatile handle for further chemical elaboration and library development. This allows for the systematic exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties.

Synthetic Strategy: Building the 4-Chloro-6-phenyl-1,3,5-triazin-2-amine Scaffold

The construction of the 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold is predicated on the principle of temperature-controlled sequential nucleophilic aromatic substitution on cyanuric chloride. The general strategy involves a two-step process: the introduction of an amino group and a phenyl group. The order of these introductions can be varied, but a common approach is to first install the less reactive nucleophile.

Below is a representative synthetic workflow for obtaining the target scaffold.

Caption: Synthetic workflow for 4-Chloro-6-phenyl-1,3,5-triazin-2-amine.

Protocol 1: Synthesis of 2-Amino-4,6-dichloro-1,3,5-triazine

This protocol is adapted from established procedures for the monosubstitution of cyanuric chloride.[2]

Materials:

• Cyanuric chloride (1.0 eq)

• Tetrahydrofuran (THF)

• Aqueous ammonia (2.0 eq)

• Crushed ice

• Magnetic stirrer and stirring bar

• Round bottom flask

• Dropping funnel

• Ice bath

Procedure:

• Dissolve cyanuric chloride in THF in a round bottom flask and cool the solution to 0-5°C using an ice bath.

• Slowly add aqueous ammonia dropwise to the stirred solution over a period of 1-2 hours, ensuring the temperature does not exceed 5°C.

• After the addition is complete, continue stirring the reaction mixture at 0-5°C for an additional 2-3 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, pour the mixture into a beaker containing crushed ice with constant stirring.

• The white precipitate of 2-amino-4,6-dichloro-1,3,5-triazine is collected by vacuum filtration.

• Wash the solid with cold water and dry under vacuum. The product can be used in the next step without further purification.

Protocol 2: Synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

This step involves a nucleophilic substitution of one of the remaining chlorine atoms with a phenyl group, for which a Grignard reagent is a suitable nucleophile.

Materials:

• 2-Amino-4,6-dichloro-1,3,5-triazine (1.0 eq)

• Anhydrous Tetrahydrofuran (THF)

• Phenylmagnesium bromide (1.1 eq in THF)

• Magnetic stirrer and stirring bar

• Round bottom flask under an inert atmosphere (Nitrogen or Argon)

• Dropping funnel

• Ice bath

Procedure:

• Suspend 2-amino-4,6-dichloro-1,3,5-triazine in anhydrous THF in a round bottom flask under an inert atmosphere.

• Cool the suspension to 0°C using an ice bath.

• Slowly add phenylmagnesium bromide solution dropwise to the stirred suspension.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 4-Chloro-6-phenyl-1,3,5-triazin-2-amine.

Applications in Drug Discovery: Targeting Key Disease Pathways

The 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold is a versatile starting point for developing inhibitors of various enzymes and modulators of cellular signaling pathways implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases.

Anticancer Activity: Kinase Inhibition

A significant number of 1,3,5-triazine derivatives have been identified as potent inhibitors of protein kinases, which are crucial regulators of cell proliferation, survival, and differentiation. Dysregulation of kinase activity is a hallmark of many cancers. The 4-chloro position on the scaffold is an ideal point for introducing various nucleophiles to explore the chemical space around the kinase active site.

Key Kinase Targets for Triazine Derivatives:

• Phosphoinositide 3-kinases (PI3Ks): These enzymes are central to cell growth and survival signaling. Triazine derivatives have shown potent inhibitory activity against PI3K.[3]

• Mammalian Target of Rapamycin (mTOR): A key kinase downstream of PI3K, mTOR is also a validated cancer target.[1][4]

• Pyruvate Dehydrogenase Kinases (PDKs): These kinases are involved in cancer cell metabolism, and their inhibition is a promising therapeutic strategy.[5]

Example Data: The following table summarizes the inhibitory activity of some representative 1,3,5-triazine derivatives against various cancer cell lines.

Compound ID	Modifications on the Scaffold	Cancer Cell Line	IC50 (µM)	Reference
5f	Phenylpiperazino at C4, nitrophenylacrylonitrile at C6	Various human tumor cell lines	0.45 - 1.66	[6]
4f	Allyl-methylamino at C2, substituted phenylamino at C4	MDA-MB-231 (Breast)	6.25	[7]
4k	Cyclohexyl-methylamino at C2, substituted phenylamino at C4	MDA-MB-231 (Breast)	8.18	[7]
Compound 11	Morpholino and substituted N-(2-chlorophenyl)amino groups	SW480 (Colorectal)	5.85	[8]

Protocol 3: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol provides a general method for assessing the inhibitory activity of synthesized compounds against a specific kinase using a commercially available luminescence-based assay.[5]

Materials:

• Purified recombinant kinase

• Kinase-specific substrate

• ATP

• ADP-Glo™ Kinase Assay Kit (Promega)

• Test compounds dissolved in DMSO

• White, opaque 96-well plates

• Multichannel pipette

• Luminometer

Procedure:

• Prepare a reaction buffer containing the kinase and its substrate.

• In a 96-well plate, add the test compounds at various concentrations. Include a positive control (known inhibitor) and a negative control (DMSO vehicle).

• Initiate the kinase reaction by adding ATP to each well.

• Incubate the plate at the optimal temperature for the kinase (e.g., 30°C) for a specified time (e.g., 60 minutes).

• Stop the kinase reaction and deplete the remaining ATP by adding the ADP-Glo™ Reagent. Incubate for 40 minutes at room temperature.

• Add the Kinase Detection Reagent to convert the generated ADP to ATP and induce a luminescent signal. Incubate for 30 minutes at room temperature.

• Measure the luminescence using a plate-reading luminometer.

• The amount of light generated is proportional to the amount of ADP produced, which is indicative of kinase activity.

• Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the inhibition percentage against the logarithm of the compound concentration.

Caption: Workflow for the ADP-Glo™ Kinase Inhibition Assay.

Antimicrobial Activity

The 1,3,5-triazine scaffold is also a promising platform for the development of novel antimicrobial agents to combat the growing threat of drug-resistant pathogens. Derivatives have shown activity against both Gram-positive and Gram-negative bacteria as well as fungi.[1][9]

Example Data:

Compound Class	Target Organism	MIC (µg/mL)	Reference
Dihydropyrimidine-triazine hybrid	Staphylococcus aureus	3 - 13	[9]
Dihydropyrimidine-triazine hybrid	Escherichia coli	3 - 13	[9]
Dihydropyrimidine-triazine hybrid	Candida albicans	1.25 - 5.00	[9]

Protocol 4: Antimicrobial Susceptibility Testing (Broth Microdilution Method)

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against a specific microbial strain.

Materials:

• Bacterial or fungal strain

• Appropriate broth medium (e.g., Mueller-Hinton Broth for bacteria, RPMI-1640 for fungi)

• Test compounds dissolved in DMSO

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a standardized inoculum of the microorganism in the appropriate broth.

• In a 96-well plate, perform a serial two-fold dilution of the test compounds in the broth.

• Add the microbial inoculum to each well. Include a positive control (microorganism with no compound) and a negative control (broth only).

• Incubate the plates under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• After incubation, determine the MIC by visually inspecting for the lowest concentration of the compound that completely inhibits microbial growth. Alternatively, measure the optical density (OD) at 600 nm using a microplate reader.

• The MIC is the lowest concentration at which no visible growth is observed or where there is a significant reduction in OD compared to the positive control.

Conclusion and Future Directions

The 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold represents a highly valuable starting point for medicinal chemistry campaigns. Its synthetic tractability, coupled with the proven biological relevance of the 1,3,5-triazine core, makes it an attractive platform for the discovery of novel therapeutics. The reactive chlorine atom at the 4-position is the key to unlocking the potential of this scaffold, allowing for the generation of diverse libraries of compounds for screening against a multitude of biological targets. Future research will likely focus on the use of this scaffold in combinatorial chemistry and high-throughput screening to identify novel drug candidates for a wide range of diseases.

References

• Bakharev, V. V., et al. (2012). Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 99-112. [Link]

• Gawrońska, K., et al. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Molecules, 27(4), 1193. [Link]

• S, S., et al. (2020). 1,2,4-Amino-triazine derivatives as pyruvate dehydrogenase kinase inhibitors: Synthesis and pharmacological evaluation. ResearchGate. [Link]

• Claramunt, R. M., et al. (2006). Green synthesis of 1,3,5-triazines with applications in supramolecular and materials chemistry. ARKIVOC, 2006(5), 142-154. [Link]

• PubChem. (n.d.). 4,6-dichloro-N-phenyl-1,3,5-triazin-2-amine. National Center for Biotechnology Information. [Link]

• Saczewski, F., et al. (2004). Synthesis and anticancer activity of novel 2-amino-4-(4-phenylpiperazino)-1,3,5-triazine derivatives. European Journal of Medicinal Chemistry, 39(4), 339-346. [Link]

• Kułaga, K., et al. (2023). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. International Journal of Molecular Sciences, 24(11), 9639. [Link]

• Rastogi, S., et al. (2018). Synthesis and PI 3-Kinase Inhibition Activity of Some Novel 2,4,6-Trisubstituted 1,3,5-Triazines. Molecules, 23(7), 1642. [Link]

• Wu, J., et al. (2021). Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives. Bioorganic & Medicinal Chemistry, 47, 116377. [Link]

• Wróbel, A., et al. (2023). s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity. International Journal of Molecular Sciences, 24(17), 13575. [Link]

• PrepChem. (n.d.). Synthesis of 2-amino-4,6-dichloro-1,3,5-triazine. PrepChem. [Link]

• BMG LABTECH. (2020). Kinase assays. BMG LABTECH. [Link]

Sources

• 1. Recent Advances in the Biological Activity of s-Triazine Core Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. prepchem.com [prepchem.com]
• 3. Synthesis and PI 3-Kinase Inhibition Activity of Some Novel 2,4,6-Trisubstituted 1,3,5-Triazines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Recent Advances in the Biological Activity of s-Triazine Core Compounds [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and anticancer activity of novel 2-amino-4-(4-phenylpiperazino)- 1,3,5-triazine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

avoiding di-substitution in reactions with 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

Topic: Strategies for Avoiding Di-substitution in Reactions with 4-Chloro-6-phenyl-1,3,5-triazin-2-amine and its Precursors

Welcome to the technical support center for advanced synthetic chemistry. This guide is designed for researchers, chemists, and drug development professionals who are working with substituted 1,3,5-triazines and facing challenges with reaction selectivity. Specifically, we will address the common issue of controlling nucleophilic aromatic substitution (SNAr) to favor mono-substitution and prevent the formation of undesired di-substituted products when working with chloro-phenyl-triazine scaffolds.

The core challenge arises from the sequential reactivity of the chlorine atoms on the triazine ring. While the substitution of the first chlorine atom on a precursor like 2,4-dichloro-6-phenyl-1,3,5-triazine is relatively facile, preventing a second substitution requires precise control over reaction parameters. This guide provides the mechanistic rationale, practical troubleshooting steps, and validated protocols to achieve high yields of your desired mono-substituted product.

Frequently Asked Questions (FAQs)

This section addresses the fundamental principles governing the reactivity of chloro-s-triazines.

Q1: Why is controlling substitution on the triazine ring so dependent on temperature?

A: The reactivity of the chlorine atoms on a 1,3,5-triazine ring is not uniform. The substitution of each chlorine atom deactivates the ring towards subsequent nucleophilic attack. This is because electron-donating groups, such as amines, increase the electron density of the aromatic system, making it less electrophilic and thus less susceptible to attack by nucleophiles.[1][2]

This creates a difference in the activation energy required for each successive substitution:

• First Substitution: Has the lowest activation energy and can often be performed at low temperatures (e.g., 0°C).

• Second Substitution: Requires a higher activation energy, typically needing room temperature or gentle warming to proceed at a reasonable rate.

• Third Substitution (if applicable): Requires the most energy, often involving heating at reflux for extended periods.

By carefully controlling the temperature, you can provide enough energy for the first reaction to occur efficiently while keeping the system below the energy threshold required for the second substitution, thus ensuring selectivity.

Q2: I am trying to synthesize 4-Chloro-6-phenyl-1,3,5-triazin-2-amine from 2,4-dichloro-6-phenyl-1,3,5-triazine and an amine, but I keep getting the di-substituted product. Is my starting material the problem?

A: Your starting material, 2,4-dichloro-6-phenyl-1,3,5-triazine, is correct for this synthesis. The issue is almost certainly one of reaction control. The formation of the di-substituted product, where both chlorine atoms are replaced by your amine nucleophile, is a classic case of over-reaction. This is typically caused by one or more of the following:

• Excess Nucleophile: Using more than a 1.0 molar equivalent of the amine.

• High Temperature: Allowing the reaction temperature to rise above the optimal range for mono-substitution (typically >0-5°C).

• Concentrated Reagents: Adding the nucleophile too quickly, creating localized areas of high concentration that promote the second reaction.

Q3: How does the choice of base and solvent impact the selectivity of the reaction?

A: The base is critical for scavenging the hydrochloric acid (HCl) generated during the substitution. If left unneutralized, the HCl will protonate your amine nucleophile, rendering it inactive.

• Bases: Tertiary amines like N,N-diisopropylethylamine (DIPEA) or triethylamine (TEA) are common choices as they are soluble in organic solvents and generally do not compete as nucleophiles.[3] Inorganic bases such as sodium or potassium carbonate can also be used, often in biphasic systems or as a suspension.[4]

• Solvents: Aprotic solvents like tetrahydrofuran (THF), acetonitrile, acetone, and dichloromethane (DCM) are preferred as they solubilize the reagents without interfering with the reaction.[3][5] The choice can influence reaction rates and reagent solubility, but temperature and stoichiometry remain the primary drivers of selectivity.

Q4: Does the strength of my nucleophile matter?

A: Absolutely. A highly reactive nucleophile (e.g., a primary aliphatic amine) will react more readily than a weaker one (e.g., a sterically hindered or electron-poor aniline).[3] For stronger nucleophiles, it is even more critical to maintain low temperatures and use slow addition to prevent di-substitution. Conversely, for a weak nucleophile, you may need to allow the reaction to proceed at the higher end of the recommended temperature range (e.g., 5°C) or for a longer duration to achieve full conversion of the starting material.

Troubleshooting Guide: Minimizing Di-substitution

Use this guide when your analysis (TLC, LC-MS) shows significant formation of the undesired di-substituted product.

Symptom	Primary Cause	Corrective Action
Di-substitution > 10%	Incorrect Stoichiometry	Verify Calculations: Ensure you are using a strict 1.0:1.0 molar ratio of 2,4-dichloro-6-phenyl-1,3,5-triazine to your amine nucleophile. Action: Rerun the reaction with precisely 1.0 equivalent of the amine.
Reaction "runs away" (exotherms)	Poor Temperature Control	Improve Cooling: Use an ice-salt bath (-10 to 0°C) or a cryo-cooler to maintain a stable internal reaction temperature. Monitor Internally: Do not rely on the bath temperature; use a thermometer in the reaction flask.
High di-substitution even at low temp	Rapid Reagent Addition	Control Addition Rate: Dissolve your amine and base in your solvent and add it to the cooled triazine solution dropwise using a syringe pump or an addition funnel over 30-60 minutes. This maintains a low concentration of the nucleophile.
Incomplete conversion of starting material	Insufficient Reaction Time or Inactive Nucleophile	Monitor Progress: Check the reaction by TLC or LC-MS every 30 minutes. If the reaction stalls, allow it to stir longer at low temperature or warm slowly to room temperature while monitoring closely. For weak nucleophiles, a slightly higher temperature (5-10°C) may be required from the start.

Validated Experimental Protocol: Selective Mono-amination

This protocol provides a robust starting point for the selective reaction of an amine with 2,4-dichloro-6-phenyl-1,3,5-triazine.

Objective: To synthesize a 4-amino-6-chloro-2-phenyl-1,3,5-triazine derivative with high selectivity.

Materials:

• 2,4-dichloro-6-phenyl-1,3,5-triazine (1.0 eq.)

• Amine nucleophile (primary or secondary) (1.0 eq.)

• N,N-diisopropylethylamine (DIPEA) (1.1 - 1.2 eq.)

• Tetrahydrofuran (THF), anhydrous

• Ethyl acetate, Hexanes (for chromatography)

• Saturated aqueous sodium bicarbonate solution

• Brine

Procedure:

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, dissolve 2,4-dichloro-6-phenyl-1,3,5-triazine (1.0 eq.) in anhydrous THF (approx. 0.2 M solution).

• Cooling: Cool the solution to an internal temperature of 0°C using an ice-water bath. For highly reactive amines, an ice-salt bath is recommended to achieve a temperature between -5°C and 0°C.

• Nucleophile Preparation: In a separate flask or addition funnel, dissolve the amine nucleophile (1.0 eq.) and DIPEA (1.1 eq.) in a minimal amount of anhydrous THF.

• Controlled Addition: Add the amine/DIPEA solution to the cooled triazine solution dropwise over 30-60 minutes. Ensure the internal temperature does not rise above 5°C during the addition.

• Reaction Monitoring: Stir the reaction mixture at 0-5°C. Monitor the reaction progress by TLC or LC-MS every 30-60 minutes by quenching a small aliquot with water. The reaction is typically complete within 1-4 hours.

• Workup: Once the starting material is consumed, quench the reaction by adding saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by flash column chromatography (e.g., using a hexanes/ethyl acetate gradient) to isolate the pure mono-substituted product.

sub [label="2,4-Dichloro-6-phenyl-\n1,3,5-triazine", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=15549&t=l"]; mono [label="Mono-substituted Product\n(Desired)", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=12307527&t=l"]; di [label="Di-substituted Product\n(Undesired)", image="https://pubchem.ncbi.nlm.nih.gov/image/imgsrv.fcgi?cid=11603513&t=l"];

sub -> mono [label=<

• R₂NH (1.0 eq), Base Control Point 1: Temp (0°C) Control Point 2: Stoichiometry

];

mono -> di [label=<

• R₂NH (excess) Problem: Temp > RT

]; } ` Caption: Key control points for achieving selective mono-substitution.

References

• De Souza, R. O. M. A., de Souza, M. C. B. V., & Vasconcelos, T. R. A. (2004). Synthesis of 2,4,6-Tri-substituted-1,3,5-Triazines. Molecular Diversity, 8(3), 287-291. [Link]

• Sosič, I., et al. (2010). The Synthesis of Novel 2,4,6-Trisubstituted 1,3,5-Triazines: A Search for Potential MurF Enzyme Inhibitors. HETEROCYCLES, 81(1), 91. [Link]

• Jiang, H., et al. (2021). Synthesis and excited state modulation of organic blue light emitters based on 2,4,6-triphenyl-1,3,5-triazine and carbazole derivatives through ortho-positioned linking models. New Journal of Chemistry, 45(15), 6774-6781. [Link]

• National Center for Biotechnology Information. (2024). PubChem Compound Summary for CID 15549, 2,4-Dichloro-6-phenyl-1,3,5-triazine. [Link]

• Giurg, M., et al. (2014). Recent Applications of 2,4,6-Trichloro-1,3,5-triazine and Its Derivatives in Organic Synthesis. Current Organic Synthesis, 11(5), 738-766. [Link]

• Matsui, K., et al. (1953). Reactivity of Chloro-S-triazines. II. Journal of the Chemical Society of Japan, Industrial Chemistry Section, 56(1), 44-46. [Link]

• Shermolovich, Y. G., et al. (2012). Synthesis of 4-Amino-6-chloro-1,3,5-triazin-2(1H)-ones. Russian Chemical Bulletin, 61(1), 97-109. [Link]

• Uzawa, T., et al. (2007). Dichlorotriazine-based multivalent probe for selective affinity labeling of carbohydrate-binding proteins. Organic & Biomolecular Chemistry, 5(21), 3555-3560. [Link]

• Li, Y., et al. (2022). Nucleophilic Aromatic Substitution of 5-Bromo-1,2,3-triazines with Phenols. The Journal of Organic Chemistry, 87(5), 3622-3631. [Link]

• Semantic Scholar. Synthesis of 4-amino-6-chloro-1,3,5-triazin-2(1H)-ones. [Link]

• Wiemer, D. F. (2007). APPLICATIONS OF TRIAZINE CHEMISTRY: EDUCATION, REMEDIATION, AND DRUG DELIVERY. CORE. [Link]

• Kober, E., & Ratz, R. (1962). The Reaction of Tertiary Amines with Halo-s-triazines and Halopyrimidines. The Journal of Organic Chemistry, 27(7), 2479-2483. [Link]

• Ashenhurst, J. (2018). Nucleophilic Aromatic Substitution (NAS). Master Organic Chemistry. [Link]

• Zhang, Y., et al. (2008). 4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 12), o2383. [Link]

• Al-Mokhanam, A. A., et al. (2024). A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). RSC Advances, 14(1), 1-24. [Link]

• Aromatic Nucleophilic Substitution. (n.d.). [Link]

• Claramunt, R. M., et al. (2006). GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. Arkivoc, 2007(5), 140-153. [Link]

• Professor Dave Explains. (2019, July 12). Nucleophilic Aromatic Substitution. YouTube. [Link]

• Patel, T. V., et al. (2014). SYNTHESIS OF NEW NON-SYMMETRIC SUBSTITUTED TRIAZINES AND TRIAZINE DERIVATIVES BY SN AR REACTION MECHANISM. International Journal of Pharmaceutical Sciences and Research, 5(9), 3784-3791. [Link]

Sources

• 1. Reactivity of Chloro-S-triazines. II [jstage.jst.go.jp]
• 2. A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

challenges in the scale-up synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

< Technical Support Center: Scale-Up Synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

Welcome to the technical support center for the synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine. This guide is designed for researchers, scientists, and drug development professionals to navigate the challenges encountered during the scale-up of this important synthetic process. As Senior Application Scientists, we provide not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

This section addresses specific issues that may arise during the synthesis, offering potential causes and actionable solutions.

Issue 1: Low Yield of the Desired Product

Question: We are experiencing significantly lower than expected yields of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine during our scale-up synthesis. What are the likely causes and how can we improve the yield?

Answer:

Low yields in the synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine on a larger scale can often be attributed to several factors, primarily related to reaction control and the formation of byproducts. The synthesis typically proceeds via a sequential nucleophilic substitution on cyanuric chloride.

Potential Causes & Solutions:

• Incomplete Reaction or Poor Conversion:

  • Cause: Insufficient reaction time or inadequate temperature control can lead to incomplete conversion of starting materials. The stepwise substitution of chlorine atoms on the triazine ring is highly temperature-dependent. The first substitution is often exothermic and can be carried out at low temperatures (e.g., 0°C), while subsequent substitutions require higher temperatures.

  • Solution:

    • Strict Temperature Control: Implement a precise temperature control strategy for each step of the reaction. For the initial reaction of cyanuric chloride with a phenyl nucleophile (often via a Friedel-Crafts reaction), a higher temperature may be necessary.[1] Subsequent amination should be carefully controlled.

    • Reaction Monitoring: Utilize in-process controls such as Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the reaction progress and ensure complete consumption of the limiting reagent before proceeding to the next step or work-up.

• Formation of Side Products:

  • Cause: The primary challenge in this synthesis is controlling the selectivity of the substitutions. Common side products include di- and tri-substituted species, as well as hydrolyzed byproducts. For instance, reacting cyanuric chloride with aromatic compounds can result in a mixture of mono-, di-, and tri-substituted products if not carefully controlled.[1]

  • Solution:

    • Stoichiometry and Order of Addition: Carefully control the stoichiometry of the reactants. A slow, controlled addition of the nucleophile can help to minimize the formation of over-substituted products. The order of addition is also critical; for this specific target molecule, the phenyl group is typically introduced first, followed by the amine.

    • pH Control: During the amination step, maintaining the pH is crucial to prevent hydrolysis of the chlorotriazine intermediates. The use of a suitable base to neutralize the HCl generated during the reaction is essential.

• Product Loss During Work-up and Purification:

  • Cause: The product may have some solubility in the aqueous phase during work-up, or it may be lost during crystallization or chromatographic purification.

  • Solution:

    • Optimized Work-up: After quenching the reaction, ensure the product is fully precipitated or extracted. If extracting, use an appropriate organic solvent and perform multiple extractions.

    • Purification Strategy: Recrystallization is often a preferred method for purification on a larger scale. A careful selection of the solvent system is necessary to maximize recovery. If column chromatography is unavoidable, optimize the mobile phase to ensure good separation from impurities with minimal product loss.

Issue 2: Formation of Impurities and Byproducts

Question: Our final product is contaminated with significant impurities. How can we identify and minimize the formation of these byproducts?

Answer:

Impurity profiling is a critical aspect of process development. The common impurities in this synthesis stem from the high reactivity of cyanuric chloride and the potential for multiple reaction pathways.

Common Impurities and Mitigation Strategies:

Impurity/Byproduct	Potential Cause	Mitigation Strategy
Di- and Tri-phenylated Triazines	Excess phenylating agent or prolonged reaction time/high temperature during the first substitution step.	Use a slight excess or stoichiometric amount of the phenylating agent. Monitor the reaction closely and quench it once the desired mono-substituted intermediate is formed.
Di- and Tri-aminated Triazines	Excess amine, elevated temperature, or prolonged reaction time during the amination step.	Add the amine slowly and at a controlled temperature. Use a stoichiometric amount or a slight excess of the amine.
Hydroxylated Triazines (Triazinones)	Presence of water during the reaction or work-up, especially at elevated temperatures or non-neutral pH.[2]	Use anhydrous solvents and reagents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon). Quench the reaction at a low temperature and maintain a neutral or slightly basic pH during work-up.
Unreacted Intermediates	Incomplete reaction in one of the steps.	Ensure sufficient reaction time and appropriate temperature for each step, as confirmed by in-process monitoring.

Experimental Workflow for Impurity Minimization:

Sources

• 1. US3394134A - Process for the manufacture of 4, 6-dichloro-1, 3, 5-triazine derivatives - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

preventing hydrolysis of the chloro-triazine ring during synthesis

A Guide to Preventing Ring Hydrolysis for Researchers, Scientists, and Drug Development Professionals.

Welcome to the technical support center for chloro-triazine chemistry. As a Senior Application Scientist, I've designed this guide to address one of the most persistent challenges in the synthesis of triazine-based compounds: the premature hydrolysis of the reactive chloro-triazine ring. This guide moves beyond simple protocols to explain the underlying mechanisms, providing you with the knowledge to troubleshoot and prevent this undesirable side reaction effectively.

Frequently Asked Questions (FAQs)

Q1: What is chloro-triazine hydrolysis, and why is it a problem?

The chloro-triazine ring, particularly in scaffolds like cyanuric chloride (2,4,6-trichloro-1,3,5-triazine), is highly electrophilic. This property makes it an excellent substrate for nucleophilic substitution, which is the basis of its synthetic utility. However, this same reactivity makes it susceptible to attack by water, a nucleophile often present as a solvent or impurity.

Hydrolysis is the substitution of a chlorine atom on the triazine ring with a hydroxyl (-OH) group. This process can occur stepwise, replacing one, two, or all three chlorine atoms to yield hydroxy-triazines and ultimately the highly stable cyanuric acid.[1][2][3] This side reaction is problematic because it consumes your starting material, generates impurities that are often difficult to remove, and ultimately lowers the yield of your desired product.[3]

Troubleshooting Guide: Common Issues & Solutions

Q2: My reaction is showing significant byproducts, which I suspect are hydrolyzed forms of my chloro-triazine. What's the most likely cause?

The most common culprits for unintended hydrolysis are improper control of pH and temperature . The hydrolysis of cyanuric chloride and its derivatives is highly dependent on these two factors.[4]

• pH-Dependent Mechanism: The hydrolysis mechanism changes with pH.

  • Acidic to Neutral (pH ≤ 6): The reaction proceeds via a slow, unimolecular nucleophilic substitution (SN1) mechanism. The rate is largely independent of pH in this range.[3][4]

  • Alkaline (pH ≥ 7): The mechanism shifts to a much faster bimolecular nucleophilic substitution (SN2), where the rate increases with pH.[3][4]

• Temperature: Higher temperatures dramatically accelerate the rate of hydrolysis, just as they do for the desired substitution reaction.

Troubleshooting Steps:

• Verify pH: Use a calibrated pH meter to check the pH of your reaction mixture. The presence of acidic impurities in your starting materials or the generation of HCl during the reaction can lower the pH and accelerate hydrolysis.[5]

• Control Temperature: Ensure your reaction is maintained at the lowest possible temperature that still allows for the desired nucleophilic substitution to proceed at a reasonable rate. For sequential substitutions on cyanuric chloride, this is critical.

Q3: I am performing a sequential substitution on cyanuric chloride. At which step is hydrolysis most likely to occur?

Hydrolysis is a risk at every step, but its rate and the optimal conditions to avoid it change with each substitution. The reactivity of the remaining chlorine atoms decreases as more are replaced.

Substitution Step	Typical Reaction Temperature	Key Control Strategy
First Chlorine	0 - 5 °C	This is an exothermic reaction. Maintain rigorous cooling and slow addition of the nucleophile to prevent temperature spikes that favor hydrolysis.
Second Chlorine	Room Temperature (20 - 30 °C)	The triazine ring is now less reactive. While gentle heating may be needed, precise pH control becomes paramount to favor the desired amine nucleophile over water. A pH range of 8-9 is often effective.[6]
Third Chlorine	Elevated Temperatures (>65 °C, often reflux)	This step requires significant energy. Hydrolysis is a major competing reaction. The use of anhydrous aprotic solvents and a non-nucleophilic base is the best strategy here.

Prophylactic Measures & Protocols

Q4: How can I design my experiment from the start to minimize the risk of hydrolysis?

A proactive approach based on sound chemical principles is the most effective way to prevent hydrolysis.

1. Rigorous Solvent and Reagent Preparation:

• Use Anhydrous Solvents: Whenever possible, use anhydrous aprotic solvents such as Tetrahydrofuran (THF), Dioxane, or Acetonitrile. These solvents do not participate in the hydrolysis reaction.

• Dry Reagents: Ensure your nucleophiles (e.g., amines) and bases are dry. Molecular sieves can be used to remove residual water.

2. Precise pH Control:

• Acid Scavengers: The nucleophilic substitution reaction liberates one equivalent of HCl for each chlorine atom replaced. This acidifies the medium and can catalyze hydrolysis.[5] An acid scavenger (base) is essential to neutralize this HCl.

• Choice of Base:

  • Inorganic Bases: For aqueous or mixed aqueous/organic systems, bases like Sodium Carbonate (Na₂CO₃) or Sodium Bicarbonate (NaHCO₃) can be used to maintain a specific pH.

  • Organic Bases: In non-aqueous systems, non-nucleophilic tertiary amines like Diisopropylethylamine (DIPEA) or Triethylamine (TEA) are preferred as they will not compete with your primary nucleophile.

3. Temperature Management:

• Follow the temperature guidelines outlined in the table above for stepwise substitutions. Use an ice bath for the first substitution and a controlled heating mantle or oil bath for subsequent steps.

Protocol: Stepwise Substitution of Cyanuric Chloride with an Amine

This protocol provides a general framework for minimizing hydrolysis during a typical two-step substitution.

Caption: Workflow for minimizing hydrolysis during sequential substitution.

Understanding the Mechanism

Q5: Can you illustrate the hydrolysis mechanism and how pH influences it?

Certainly. The mechanism dictates our control strategy. At alkaline pH, the hydroxide ion (OH⁻) is a potent nucleophile that directly attacks the electron-deficient carbon of the C-Cl bond in an SN2 fashion. In acidic or neutral conditions, the reaction is much slower and proceeds through a less favorable SN1 pathway.

Caption: pH-dependent hydrolysis pathways for chloro-triazines.

Q6: I've followed all the steps, but I'm still seeing hydrolysis. What else could be wrong?

If you have rigorously controlled temperature, pH, and water content, consider these less common issues:

• Starting Material Purity: As mentioned, commercial cyanuric chloride can contain impurities that form acids upon contact with trace water, creating localized acidic microenvironments where hydrolysis is accelerated.[5] Consider recrystallizing your cyanuric chloride before use.

• Steric Hindrance: If your desired nucleophile is very bulky, its reaction rate may be slowed considerably, even at elevated temperatures. This gives the smaller water molecule a kinetic advantage, leading to hydrolysis as the major pathway. In such cases, exploring alternative synthetic routes or using a phase-transfer catalyst might be necessary.

• Overly Basic Conditions: While alkaline conditions are needed to deprotonate amine nucleophiles and scavenge HCl, excessively high pH (e.g., >10) can dramatically increase the concentration of hydroxide ions, making hydrolysis the dominant reaction pathway.[7] Careful maintenance of the pH in the optimal 8-9 range is a delicate balance.[6]

Caption: Troubleshooting flowchart for chloro-triazine hydrolysis.

References

• A bibliometric review of triazine hybrids: synthesis, reactions, and applications spanning the last quarter-century (2000–2025). PubMed Central. Available at: [Link]

• The Hydrolysis of Some Chloro- 1,3,5- Triaxines: Mechanism : Structure and Reactivity. RSC Publishing. Available at: [Link]

• Atrazine - Wikipedia. Wikipedia. Available at: [Link]

• Kinetics of Cyanuric Chloride Hydrolysis in Aqueous Solution. ACS Publications. Available at: [Link]

• Kinetics and mechanism of hydrolysis of chloro-1,3,5-triazines. Atrazine. ACS Publications. Available at: [Link]

• Process for preparation of a substituted triazine. Google Patents.

• Cyanuric chloride CAS N°: 108-77-0. Organisation for Economic Co-operation and Development. Available at: [Link]

• Synthesis, Evaluation and Docking Study of 1, 3, 5-Triazine Derivatives as Cytotoxic Agents against Lung Cancer. Journal of Applied Pharmaceutical Science. Available at: [Link]

• Design, Synthesis and Biological Evaluation of Novel 1,3,5-Triazines: Effect of Aromatic Ring Decoration on Affinity to 5-HT7 Receptor. MDPI. Available at: [Link]

• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review. PubMed Central. Available at: [Link]

• Process for the production of suspensions or solutions of cyanuric chloride in water. Google Patents.

• Triazine - Wikipedia. Wikipedia. Available at: [Link]

• Synthesis, evaluation and docking study of 1, 3, 5-triazine derivatives as cytotoxic agents against lung cancer. ResearchGate. Available at: [Link]

• Elucidating the Reaction Mechanisms between Triazine and Hydrogen Sulfide with pH Variation Using Mass Spectrometry. PubMed. Available at: [Link]

• 2-Chloro-1,3,5-triazines as Activating Groups of Carboxylic Acids in the Formation of Peptide Bonds. ResearchGate. Available at: [Link]

• 1,3, 5-triazine derivative and preparation method and application thereof. Google Patents.

• Kinetics of Cyanuric Chloride Hydrolysis in Aqueous Solution. American Chemical Society. Available at: [Link]

• GREEN SYNTHESIS OF 1,3,5-TRIAZINES WITH APPLICATIONS IN SUPRAMOLECULAR AND MATERIALS CHEMISTRY. ARKIVOC. Available at: [Link]

• The Chemistry of Triazine Isomers: Structures, Reactions, Synthesis and Applications. IntechOpen. Available at: [Link]

• Study of the Reaction Mechanism of Triazines and Associated Species for H 2 S Scavenging. ACS Omega. Available at: [Link]

• Synthesis and study of 1,3,5-triazine based thiazole derivatives as antimicrobial agents. ResearchGate. Available at: [Link]

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. Triazine - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. US4271298A - Process for the production of suspensions or solutions of cyanuric chloride in water - Google Patents [patents.google.com]
• 6. US4166909A - Process for preparation of a substituted triazine - Google Patents [patents.google.com]
• 7. Elucidating the Reaction Mechanisms between Triazine and Hydrogen Sulfide with pH Variation Using Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

biological activity of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine versus its analogs

A Comprehensive Guide to the Biological Activity of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine and its Analogs for Drug Discovery Professionals

This guide provides an in-depth comparative analysis of the biological activity of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine and its structurally related analogs. As researchers and drug development professionals, understanding the structure-activity relationships (SAR) of this promising scaffold is paramount for the rational design of novel therapeutic agents. This document synthesizes experimental data from various studies to offer a clear perspective on how modifications to the core structure influence its biological, particularly anticancer, properties.

Introduction: The Versatile 1,3,5-Triazine Scaffold

The 1,3,5-triazine, or s-triazine, ring is a privileged scaffold in medicinal chemistry, renowned for its wide spectrum of biological activities, including anticancer, antiviral, and antimicrobial properties.[1] Its planar, aromatic nature and the presence of three nitrogen atoms allow for diverse substitutions at the 2, 4, and 6 positions, enabling fine-tuning of its physicochemical and pharmacological profiles. The compound 4-Chloro-6-phenyl-1,3,5-triazin-2-amine serves as a key starting point for exploring this chemical space. The presence of a reactive chlorine atom provides a handle for further functionalization, while the phenyl and amino groups are crucial pharmacophoric elements that can be modified to modulate biological activity.

Synthetic Strategies: Accessing the Core Scaffold and its Analogs

The synthesis of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine and its analogs typically commences with the readily available and inexpensive 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). The differential reactivity of the chlorine atoms at varying temperatures allows for a stepwise and controlled nucleophilic substitution, enabling the introduction of different substituents at the C2, C4, and C6 positions.[2]

General Synthetic Workflow

The general synthetic approach involves a sequential nucleophilic aromatic substitution. The first substitution is typically exothermic and can be performed at low temperatures (around 0 °C), the second at room temperature, and the third often requires heating.

Sources

• 1. mdpi.com [mdpi.com]
• 2. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 4-Chloro-6-phenyl-1,3,5-triazin-2-amine Derivatives: Structure-Activity Relationship (SAR) and Performance Against Established Anticancer Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern oncology, the quest for novel, effective, and selective anticancer agents is a perpetual endeavor. Among the myriad of heterocyclic scaffolds explored, the 1,3,5-triazine core has emerged as a "privileged structure" in medicinal chemistry, demonstrating a wide spectrum of biological activities, including potent antitumor properties.[1] This guide provides a comprehensive analysis of the structure-activity relationships (SAR) of a specific class of these compounds: 4-Chloro-6-phenyl-1,3,5-triazin-2-amine derivatives. By delving into their synthesis, mechanism of action, and cytotoxic profiles, we will objectively compare their performance against established anticancer drugs, supported by experimental data and detailed protocols.

The 1,3,5-Triazine Scaffold: A Versatile Platform for Anticancer Drug Design

The 1,3,5-triazine ring, a six-membered heterocycle with alternating carbon and nitrogen atoms, offers a unique and tunable platform for drug design. Its three modifiable positions allow for the systematic introduction of various substituents, enabling the fine-tuning of physicochemical properties and biological activity.[2] The synthetic accessibility of 1,3,5-triazine derivatives, often starting from the readily available 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride), further enhances their appeal in drug discovery programs.[3]

Derivatives of this scaffold have been shown to exert their anticancer effects through diverse mechanisms, including the inhibition of key enzymes involved in cell proliferation and survival, such as dihydrofolate reductase (DHFR), epidermal growth factor receptor (EGFR), and phosphoinositide 3-kinases (PI3Ks).[4][5] This multifaceted inhibitory potential underscores the promise of 1,3,5-triazine derivatives as a source of novel oncology therapeutics.

Decoding the Structure-Activity Relationship of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine Derivatives

The core structure of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine provides a foundational framework for SAR studies. The phenyl group at C6, the amine at C2, and the reactive chloro group at C4 serve as key points for chemical modification.

Figure 1: Key modification points on the 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold and their general impact on anticancer activity.

Substitutions at the C2-Amine Position

Modifications at the C2-amino group have a significant impact on the cytotoxic potency of these derivatives. For instance, in a series of imamine-1,3,5-triazine derivatives, the introduction of small alkyl groups like allyl or cyclohexyl on the exocyclic nitrogen at C2, in conjunction with a specific substituted phenylamine at C4, led to compounds with potent anti-proliferative activity against the MDA-MB-231 triple-negative breast cancer cell line.[6] Specifically, compound 4f (N²-allyl-6-chloro-N²-methyl-N⁴-(4-methyl-3-((4-(pyridin-3-yl) pyrimidin-2-yl) amino) phenyl)-1,3,5-triazine-2,4-diamine) and 4k (6-chloro-N²-cyclohexyl-N²-methyl-N⁴-(4-methyl-3-((4-(pyridin-3-yl) pyrimidin-2-yl) amino) phenyl)-1,3,5-triazine-2,4-diamine) demonstrated IC50 values of 6.25 µM and 8.18 µM, respectively, surpassing the activity of the established tyrosine kinase inhibitor, imatinib (IC50 = 35.50 µM).[6] This suggests that the nature and size of the substituent at the C2-amine can influence the compound's interaction with its biological target.

Modifications of the C6-Phenyl Ring

The electronic and steric properties of substituents on the C6-phenyl ring play a crucial role in modulating anticancer activity. Studies have shown that the presence of electron-withdrawing groups on the phenyl ring can enhance cytotoxicity. For example, symmetrical di-substituted phenylamino-s-triazine derivatives bearing chloro or dichloro substitutions on the phenyl ring exhibited potent cytotoxic activity against MCF7 (breast cancer) and C26 (colon carcinoma) cell lines.[7]

The Critical Role of the C4-Chloro Group: A Gateway to Diverse Functionalities

The chlorine atom at the C4 position is a key reactive handle that allows for the introduction of a wide array of substituents through nucleophilic substitution. This position is pivotal for enhancing potency and modulating the pharmacological profile. The replacement of the chloro group with various cyclic amines, such as morpholine, piperidine, and piperazine, has been a particularly fruitful strategy.

For instance, a series of morpholine-functionalized 1,3,5-triazine derivatives, synthesized from a 4-chloro-N-(2-chlorophenyl)-6-(morpholin-4-yl)-1,3,5-triazin-2-amine intermediate, showed promising anticancer activity against colorectal cancer cell lines.[4] One of the most active compounds from this series, which features a substituted piperazine at the C4 position, demonstrated an IC50 of 5.85 µM against the SW620 cell line, outperforming the standard chemotherapeutic agent 5-fluorouracil.[4]

Performance Comparison: 4-Chloro-6-phenyl-1,3,5-triazin-2-amine Derivatives vs. Standard Anticancer Agents

A critical aspect of evaluating novel drug candidates is to benchmark their performance against existing therapies. The following tables provide a comparative summary of the cytotoxic activity (IC50 values) of representative 4-Chloro-6-phenyl-1,3,5-triazin-2-amine derivatives against various cancer cell lines, alongside established anticancer drugs.

Table 1: Cytotoxic Activity (IC50, µM) Against Breast Cancer Cell Lines

Compound/Drug	Cell Line	IC50 (µM)	Reference
Triazine Derivative 4f	MDA-MB-231	6.25	[6]
Triazine Derivative 4k	MDA-MB-231	8.18	[6]
Imatinib	MDA-MB-231	35.50	[6]
Paclitaxel	MCF7	2.30	[7]
Doxorubicin	MCF7	~0.42	[7]
Triazine Derivative 2c	MCF7	4.14	[7]
Triazine Derivative 3c	MCF7	4.98	[7]

Table 2: Cytotoxic Activity (IC50, µM) Against Colorectal Cancer Cell Lines

Compound/Drug	Cell Line	IC50 (µM)	Reference
Triazine Derivative 11	SW620	5.85	[4]
5-Fluorouracil	SW620	>100	[4]
Triazine Derivative 4c	C26	1.71	[7]
Paclitaxel	C26	2.30	[7]

Table 3: Cytotoxic Activity (IC50, µM) Against Other Cancer Cell Lines

Compound/Drug	Cell Line	IC50 (µM)	Reference
Triazine Derivative 9{6,2}	Jurkat (Leukemia)	1.02	[8]
Mercaptopurine	Jurkat	>10	[8]
Methotrexate	Jurkat	~1	[8]
Cytarabine	Jurkat	~1	[8]
Triazine Derivative 12	HeLa (Cervical Cancer)	17	[9]

As evidenced by the data, certain 4-Chloro-6-phenyl-1,3,5-triazin-2-amine derivatives exhibit comparable or even superior potency to standard chemotherapeutic agents in specific cancer cell lines. This highlights their potential as promising leads for the development of new anticancer drugs.

Mechanistic Insights: Targeting Key Signaling Pathways

The anticancer activity of many 1,3,5-triazine derivatives is attributed to their ability to inhibit protein kinases that are crucial for cancer cell proliferation and survival. The PI3K/Akt/mTOR and EGFR signaling pathways are prominent targets.

Figure 2: Simplified representation of the EGFR and PI3K signaling pathways and their inhibition by 1,3,5-triazine derivatives.

Several studies have reported the potent inhibitory activity of 1,3,5-triazine derivatives against these kinases. For example, a series of 2-(thiophen-2-yl)-1,3,5-triazine derivatives were identified as dual PI3Kα/mTOR inhibitors, with the most promising compound exhibiting an IC50 of 48 nM against mTOR. Another study on chiral 1,3,5-triazines identified a derivative with an IC50 of 8.04 µM against the MCF-7 breast cancer cell line, with molecular docking studies suggesting inhibition of the EGFR tyrosine kinase domain.[10]

Comparative SAR: Triazines vs. Other Anticancer Drug Classes

To provide a broader context, it is insightful to compare the SAR of 1,3,5-triazine derivatives with that of other established classes of anticancer drugs, such as the taxanes (e.g., paclitaxel) and vinca alkaloids (e.g., vinblastine, vincristine).

• Taxanes: The activity of paclitaxel and its analogs is highly dependent on the C13 side chain and the taxane core.[11][12] Modifications at various positions on the taxane ring can significantly impact microtubule binding and cytotoxic potency.[13] Unlike the planar triazine ring, the complex three-dimensional structure of the taxane skeleton presents different challenges and opportunities for chemical modification.

• Vinca Alkaloids: These bisindole alkaloids, composed of catharanthine and vindoline moieties, exert their antimitotic effects by inhibiting tubulin polymerization.[4][14] The subtle difference between vinblastine (N-methyl on vindoline) and vincristine (N-formyl on vindoline) leads to distinct clinical profiles, highlighting the profound impact of minor structural changes on biological activity.[4]

While all three classes of compounds ultimately lead to cell death, their distinct chemical structures and mechanisms of action offer different avenues for overcoming drug resistance and improving therapeutic indices. The modular and synthetically tractable nature of the 1,3,5-triazine scaffold provides a significant advantage in rapidly generating diverse chemical libraries for SAR exploration.

Experimental Protocols: A Guide for the Bench Scientist

To ensure the reproducibility and validation of the findings presented, this section provides detailed, step-by-step methodologies for the synthesis of a representative 4-Chloro-6-phenyl-1,3,5-triazin-2-amine derivative and for the evaluation of its anticancer activity.

Synthesis of 4-Chloro-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine

This protocol is adapted from established literature procedures.[15]

Figure 3: Workflow for the synthesis of a representative 4-Chloro-6-phenyl-1,3,5-triazin-2-amine derivative.

Materials:

• 2,4-Dichloro-6-morpholino-1,3,5-triazine

• N-methylaniline

• Tetrahydrofuran (THF)

• Sodium carbonate (Na₂CO₃)

• Distilled water

• Round-bottom flask, magnetic stirrer, heating mantle, rotary evaporator, filtration apparatus

Procedure:

• Dissolve 2,4-dichloro-6-morpholino-1,3,5-triazine (0.05 mol) and N-methylaniline (0.05 mol) in THF (60 ml) in a round-bottom flask.

• Stir the mixture at 323 K for 2 hours.

• Prepare a solution of Na₂CO₃ (0.026 mol) in water (20 ml) and add it to the reaction mixture.

• Continue stirring for an additional 3 hours at the same temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• Filter the resulting precipitate and wash with water to obtain the crude product.

• The product can be further purified by recrystallization from a suitable solvent system (e.g., ethyl acetate/ethanol).

MTT Assay for Cytotoxicity Evaluation

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates, multichannel pipette, microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate for 24 hours.

• Treat the cells with various concentrations of the test compounds and a vehicle control (DMSO). Include a positive control (e.g., doxorubicin).

• Incubate for the desired exposure time (e.g., 48 or 72 hours).

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours until a purple precipitate is visible.

• Add 100 µL of solubilization solution to each well.

• Incubate at room temperature in the dark for 2 hours to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value (the concentration of the compound that inhibits cell growth by 50%).

In Vitro Kinase Inhibition Assay (General Protocol)

This protocol provides a general framework for assessing the inhibitory activity of compounds against a specific kinase (e.g., EGFR, PI3Kα).

Materials:

• Recombinant human kinase (e.g., EGFR, PI3Kα)

• Kinase-specific substrate

• ATP

• Kinase assay buffer

• Test compounds (dissolved in DMSO)

• Detection reagent (e.g., ADP-Glo™ Kinase Assay)

• 96-well or 384-well plates, microplate reader

Procedure:

• Prepare serial dilutions of the test compounds in the assay buffer.

• In a multi-well plate, add the kinase, its substrate, and the test compound or vehicle control.

• Initiate the kinase reaction by adding ATP.

• Incubate the reaction mixture at the optimal temperature and for the appropriate duration for the specific kinase.

• Stop the reaction and add the detection reagent according to the manufacturer's instructions.

• Measure the signal (e.g., luminescence, fluorescence) using a microplate reader.

• Calculate the percentage of kinase inhibition relative to the vehicle control and determine the IC50 value.

Conclusion and Future Directions

The 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold represents a highly promising platform for the development of novel anticancer agents. The ease of synthesis and the ability to systematically modify the structure at three key positions have enabled the discovery of derivatives with potent cytotoxic activity against a range of cancer cell lines, in some cases exceeding the efficacy of established drugs. The mechanistic versatility of these compounds, targeting critical signaling pathways such as EGFR and PI3K, further underscores their therapeutic potential.

Future research in this area should focus on optimizing the lead compounds to enhance their selectivity for cancer cells over normal cells, thereby improving their therapeutic index. Further elucidation of their mechanisms of action and in vivo efficacy studies are crucial next steps in translating these promising laboratory findings into clinically viable anticancer therapies. The continued exploration of the rich chemical space of 1,3,5-triazine derivatives holds great promise for the future of oncology drug discovery.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. Discovery of Novel Thiosemicarbazides Containing 1,3,5-Triazines Derivatives as Potential Synergists against Fluconazole-Resistant Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Modifications on the Basic Skeletons of Vinblastine and Vincristine - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Structure-activity relationships of dimeric Catharanthus alkaloids. 2. Experimental antitumor activities of N-substituted deacetylvinblastine amide (vindesine) sulfates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 6-Aryl-4-cycloamino-1,3,5-triazine-2-amines: synthesis, antileukemic activity, and 3D-QSAR modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Novel 2-(2-arylmethylthio-4-chloro-5-methylbenzenesulfonyl)-1-(1,3,5-triazin-2-ylamino)guanidine derivatives: Inhibition of human carbonic anhydrase cytosolic isozymes I and II and the transmembrane tumor-associated isozymes IX and XII, anticancer activity, and molecular modeling studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. bpsbioscience.com [bpsbioscience.com]
• 11. researchgate.net [researchgate.net]
• 12. Relationships between the structure of taxol analogues and their antimitotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. pubs.acs.org [pubs.acs.org]
• 14. researchgate.net [researchgate.net]
• 15. 4-Chloro-N-methyl-6-(morpholin-4-yl)-N-phenyl-1,3,5-triazin-2-amine - PMC [pmc.ncbi.nlm.nih.gov]

The Triazine Scaffold: A Privileged Core in a Head-to-Head Comparison with Other Key Heterocyclic Compounds in Drug Discovery

In the landscape of medicinal chemistry, heterocyclic compounds form the bedrock of a vast majority of therapeutic agents.[1] Their structural diversity and ability to engage in a multitude of interactions with biological targets make them indispensable scaffolds in drug design.[2] Among these, the 1,3,5-triazine core, a six-membered ring with three nitrogen atoms, has garnered significant attention.[3] This guide provides an in-depth, head-to-head comparison of the triazine scaffold with other prominent heterocyclic systems, including pyrimidines, quinolines, indoles, and imidazoles. We will delve into their synthetic accessibility, structure-activity relationships (SAR), and performance in key therapeutic areas, supported by experimental data.

The Allure of the Triazine Scaffold: A Privileged Structure

The 1,3,5-triazine scaffold offers a unique combination of features that make it a highly attractive core for drug discovery. Its threefold symmetry allows for multi-vector diversification, enabling the exploration of a wide chemical space around a rigid core.[2] Furthermore, the electron-deficient nature of the triazine ring makes it susceptible to nucleophilic substitution, providing a versatile handle for chemical modification. Triazine derivatives have demonstrated a broad spectrum of biological activities, including anticancer, antimicrobial, antiviral, and anti-inflammatory properties.[3]

Head-to-Head Comparison with Other Heterocyclic Scaffolds

To provide a clear and objective comparison, we will examine the performance of triazine derivatives against other key heterocyclic compounds in various therapeutic contexts, with a focus on oncology.

Triazine vs. Pyrimidine: A Tale of Two Azines

Pyrimidines, containing two nitrogen atoms in a six-membered ring, are fundamental components of nucleic acids and are thus a cornerstone of many anticancer and antiviral drugs. The structural similarity between triazines and pyrimidines makes for a compelling comparison.

A study focused on the development of phosphoinositide 3-kinase (PI3K) inhibitors provides a direct comparison. While both scaffolds can be utilized to generate potent inhibitors, certain triazine-based compounds have demonstrated superior activity. For instance, a series of 1,3,5-triazine derivatives were found to be more suitable scaffolds for developing PI3Kα inhibitors than their pyrimidine counterparts, with some triazine compounds exhibiting IC50 values in the low nanomolar range.

Table 1: Comparison of Anticancer Activity of Triazine and Quinazoline Derivatives

Scaffold	Compound	Target	Cancer Cell Line	IC50 (µM)	Reference
Triazine	Compound 13g	PI3Kα/mTOR	A549 (Lung)	0.20	[4]
Triazine	Compound 13g	PI3Kα/mTOR	MCF-7 (Breast)	1.25	[4]
Triazine	Compound 13g	PI3Kα/mTOR	Hela (Cervical)	1.03	[4]
Quinazoline	Compound 6c	Multi-kinase	HepG2 (Liver)	0.083 (EGFR)	[5]
Quinazoline	Compound 6c	Multi-kinase	HepG2 (Liver)	0.076 (VEGFR-2)	[5]
Quinazoline	Compound CM9	MET Kinase	EBC-1 (Lung)	8.6	[6]

Triazine vs. Quinoline: Targeting the Kinome

Quinolines, consisting of a benzene ring fused to a pyridine ring, are another prominent scaffold in medicinal chemistry, particularly for the development of kinase inhibitors. Both triazine and quinoline cores have been successfully employed to create potent anticancer agents.

In the context of dual cyclooxygenase-2 (COX-2) and 15-lipoxygenase (15-LOX) inhibition for anti-inflammatory applications, novel 1,2,4-triazine-quinoline hybrids have been synthesized. These hybrids have demonstrated potent inhibitory activity against these targets.[7] For example, certain triazine-quinoline hybrids have shown selective inhibition of COX-2 over COX-1.[7]

When evaluating anticancer properties, both scaffolds have yielded potent kinase inhibitors. For instance, certain quinazoline-based compounds have exhibited potent multi-kinase inhibitory activity, with IC50 values in the nanomolar range against EGFR and VEGFR-2.[5] Similarly, triazine derivatives have been developed as potent inhibitors of various kinases, including PI3K, mTOR, and EGFR, with impressive IC50 values.[2][4][8] A direct comparison of a triazine derivative and a phenylquinazoline derivative as anticancer agents showed that the synthesized 1,3,5-triazine derivatives were generally more promising.[9]

Triazine vs. Indole and Imidazole: Expanding the Chemical Space

Indole and imidazole scaffolds are also highly prevalent in drug discovery. Indole, with its fused benzene and pyrrole rings, is a key component of many natural products and approved drugs. Imidazole, a five-membered ring with two nitrogen atoms, is another versatile scaffold with a broad range of biological activities.[10][11]

Recent research has explored the hybridization of triazine with indole and pyrazole motifs to create dual inhibitors of EGFR and cyclin-dependent kinase 2 (CDK-2).[12] One such hybrid, compound 3i , demonstrated potent EGFR inhibition with an IC50 of 34.1 nM, which was more potent than the reference drug Erlotinib (IC50 = 67.3 nM).[12] This compound also exhibited significant cytotoxicity against MCF-7 breast cancer cells with an IC50 of 3.78 µM.[12] This highlights the power of combining the structural features of triazines with other privileged scaffolds to achieve enhanced biological activity.

Experimental Protocols

To ensure the reproducibility and validation of the presented data, we provide detailed protocols for two key assays commonly used in the evaluation of these compounds.

MTT Assay for Cell Viability

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 cells/well and allow them to adhere for 24 hours.

• Compound Treatment: Treat the cells with various concentrations of the test compounds and incubate for 72 hours.[13]

• MTT Addition: Remove the medium and add 28 µL of a 2 mg/mL MTT solution to each well.[13]

• Incubation: Incubate the plate for 1.5 hours at 37°C.[13]

• Solubilization: Remove the MTT solution and add 130 µL of DMSO to each well to dissolve the formazan crystals.[13]

• Absorbance Measurement: Shake the plate on an orbital shaker for 15 minutes and measure the absorbance at 492 nm using a microplate reader.[13]

Caption: Workflow of the MTT assay for determining cell viability.

In Vitro Kinase Inhibition Assay

This assay measures the ability of a compound to inhibit the activity of a specific kinase.

Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture containing the kinase, a suitable substrate (e.g., myelin basic protein), and the reaction buffer (e.g., 20 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA).[14]

• Compound Addition: Add the test compound at various concentrations to the reaction mixture and incubate for 20 minutes at room temperature.[14]

• Initiation of Reaction: Initiate the kinase reaction by adding radiolabeled ATP (e.g., [γ-33P]ATP) and incubate for 2 hours at room temperature.[14]

• Termination and Detection: Stop the reaction and detect the amount of phosphorylated substrate using a suitable method, such as the P81 filter-binding method.[14]

• Data Analysis: Calculate the percentage of kinase inhibition and determine the IC50 value.

Caption: Workflow of an in vitro kinase inhibition assay.

Signaling Pathway Modulation

A significant number of triazine derivatives exert their anticancer effects by modulating key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is crucial for cell growth, proliferation, and survival.[2][15]

Caption: Inhibition of the PI3K/AKT/mTOR pathway by triazine derivatives.

Conclusion

The triazine scaffold stands as a remarkably versatile and privileged structure in medicinal chemistry. While direct, comprehensive head-to-head comparisons with other heterocyclic systems under identical conditions are not always available in the literature, the existing data strongly supports the continued exploration of triazine derivatives for the development of novel therapeutics. Its synthetic tractability, coupled with the ability to generate compounds with potent and diverse biological activities, ensures that the triazine scaffold will remain a key player in the ongoing quest for new and effective medicines. The strategic hybridization of the triazine core with other privileged scaffolds, such as indoles and quinolines, represents a particularly promising avenue for future drug discovery efforts.

References

• Recent Advances in the Biological Activity of s-Triazine Core Compounds. (2022-02-12). MDPI. Available from: [Link]

• Pyrazolyl-s-triazine with indole motif as a novel of epidermal growth factor receptor/cyclin-dependent kinase 2 dual inhibitors. (2022-11-25). PMC. Available from: [Link]

• Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. (2021-07-29). PMC. Available from: [Link]

• Pyrimidines and Triazines as anticancer agents. ResearchGate. Available from: [Link]

• In Vitro Kinase Inhibition Assay. (2017). Bio-protocol. Available from: [Link]

• Schematic diagram of PI3K/Akt/mTOR signaling pathway and relevant PI3K inhibitors. ResearchGate. Available from: [Link]

• Design, synthesis and biological evaluation of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives as potential dual PI3Kα/mTOR inhibitors. (2018-08-15). PubMed. Available from: [Link]

• Novel 1,2,4-Triazine-Quinoline Hybrids: The Privileged Scaffolds as Potent Multi-target Inhibitors of LPS-Induced Inflammatory Response Via Dual COX-2 and 15-LOX Inhibition. (2021-08-31). PMC. Available from: [Link]

• Synthesis and Antiproliferative Activity of a New Series of Mono- and Bis(dimethylpyrazolyl)-s-triazine Derivatives Targeting EGFR/PI3K/AKT/mTOR Signaling Cascades. (2022-07-07). ACS Omega. Available from: [Link]

• Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction. (2025-11-14). ResearchGate. Available from: [Link]

• Bis-indole based triazine derivatives: Synthesis, characterization, in vitro β-glucuronidase anti-cancer and anti-bacterial evaluation along with in silico molecular docking and ADME analysis. (2022-01-01). Arabian Journal of Chemistry. Available from: [Link]

• Antitumor Activity of s-Triazine Derivatives: A Systematic Review. (2022-09-01). PMC. Available from: [Link]

• Design, Synthesis and Molecular Docking Study of Novel 1,3,5-Triazine and 2-Phenylquinazoline Derivatives as Promising Anticancer Agents. (2021-01-01). Taylor & Francis Online. Available from: [Link]

• MTT (Assay protocol). (2023-02-27). Protocols.io. Available from: [Link]

• PI3K/AKT/mTOR Signaling Pathway Illustration Agent. SciSpace. Available from: [Link]

• Assessing the Inhibitory Potential of Kinase Inhibitors In Vitro: Major Pitfalls and Suggestions for Improving Comparability of Data Using CK1 Inhibitors as an Example. (2021-08-12). PMC. Available from: [Link]

• Schematic diagram illustrating the PI3K/AKT/PTEN/mTOR signaling pathway... ResearchGate. Available from: [Link]

• Cytotoxicity MTT Assay Protocols and Methods. Springer Nature Experiments. Available from: [Link]

• l-Aminoacyl-triazine Derivatives Are Isoform-Selective PI3Kβ Inhibitors That Target Nonconserved Asp862 of PI3Kβ. (2012-04-12). NIH. Available from: [Link]

• Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors. (2022-11-16). Frontiers in Pharmacology. Available from: [Link]

• Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. (2023-07-01). Research Journal of Pharmacy and Technology. Available from: [Link]

• Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). (2024-05-24). MDPI. Available from: [Link]

• Celcuity Announces FDA Acceptance of New Drug Application for Gedatolisib in HR+/HER2-/PIK3CA Wild-Type Advanced Breast Cancer. (2026-01-20). Celcuity. Available from: [Link]

• Kinase assays. (2020-09-01). BMG LABTECH. Available from: [Link]

• Cell Viability Assays. (2013-05-01). NCBI Bookshelf. Available from: [Link]

• Imidazole Scaffold Based Compounds in the Development of Therapeutic Drugs. (2021-11-01). Bentham Science. Available from: [Link]

• Quinazoline based 1,3,5-triazine derivatives as cancer inhibitors by impeding the phosphorylated RET tyrosine kinase pathway: Design, synthesis, docking, and QSAR study. (2019-09-01). PubMed. Available from: [Link]

• 1, 3, 5‐Triazine derivatives with the benzyl‐1H‐indole nucleus as an anticancer agent. ResearchGate. Available from: [Link]

• In vitro kinase assay and inhibition assay. (2017). Bio-protocol. Available from: [Link]

• Heterocyclic compound. Wikipedia. Available from: [Link]

• Multi-Kinase Inhibition by New Quinazoline–Isatin Hybrids: Design, Synthesis, Biological Evaluation and Mechanistic Studies. (2023-01-26). MDPI. Available from: [Link]

• Recent updates on 1,2,3-, 1,2,4-, and 1,3,5-triazine hybrids (2017-present): The anticancer activity, structure-activity relationships, and mechanisms of action. (2022-11-13). PubMed. Available from: [Link]

• Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action. Semantic Scholar. Available from: [Link]

• PI3K/AKT/mTOR pathway. Wikipedia. Available from: [Link]

Sources

• 1. Heterocyclic compound - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Design, synthesis and biological evaluation of substituted 2-(thiophen-2-yl)-1,3,5-triazine derivatives as potential dual PI3Kα/mTOR inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Frontiers | Study of the anticancer effect of new quinazolinone hydrazine derivatives as receptor tyrosine kinase inhibitors [frontiersin.org]
• 7. Novel 1,2,4-Triazine-Quinoline Hybrids: The Privileged Scaffolds as Potent Multi-target Inhibitors of LPS-Induced Inflammatory Response Via Dual COX-2 and 15-LOX Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. tandfonline.com [tandfonline.com]
• 10. Imidazole as a Promising Medicinal Scaffold: Current Status and Future Direction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Imidazole Scaffold: A Review of Synthetic Strategies and Therapeutic Action – Biomedical and Pharmacology Journal [biomedpharmajournal.org]
• 12. Pyrazolyl-s-triazine with indole motif as a novel of epidermal growth factor receptor/cyclin-dependent kinase 2 dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. MTT (Assay protocol [protocols.io]
• 14. bio-protocol.org [bio-protocol.org]
• 15. pubs.acs.org [pubs.acs.org]

A Researcher's Guide to Cross-Reactivity Profiling of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine Based Inhibitors

For researchers and drug development professionals, the 1,3,5-triazine scaffold represents a versatile and promising starting point for the development of novel kinase inhibitors. Derivatives of this core structure have demonstrated activity against a range of important oncology targets, including Epidermal Growth Factor Receptor (EGFR), Bruton's Tyrosine Kinase (BTK), and Phosphoinositide 3-kinase (PI3K).[1][2][3] The ease of substitution at the C2, C4, and C6 positions of the triazine ring allows for the fine-tuning of inhibitory potency and selectivity.[4] However, as with any kinase inhibitor development program, a thorough understanding of the compound's cross-reactivity profile is paramount to ensure both efficacy and safety. This guide provides an in-depth comparison of methodologies for profiling the selectivity of inhibitors based on the 4-Chloro-6-phenyl-1,3,5-triazin-2-amine scaffold, supported by experimental data and protocols.

The Imperative of Selectivity Profiling in Kinase Inhibitor Discovery

The human kinome comprises over 500 kinases, many of which share a high degree of structural similarity in their ATP-binding pockets.[5] This conservation presents a significant challenge in the design of selective inhibitors. A promiscuous inhibitor that interacts with multiple kinases can lead to off-target effects, resulting in unforeseen toxicities and a narrow therapeutic window. Conversely, a highly selective inhibitor may be more likely to elicit a clean pharmacological response, but its efficacy could be limited if compensatory signaling pathways are activated. Therefore, a comprehensive understanding of an inhibitor's selectivity profile is not merely a characterization step but a critical component of lead optimization and candidate selection.

Comparative Analysis of a Representative Triazine-Based Inhibitor

To illustrate the principles of cross-reactivity profiling, we will consider a representative, albeit hypothetical, 1,3,5-triazine-based inhibitor, which we will refer to as "Triazinhib-A" . This compound has been designed as a potent inhibitor of Bruton's Tyrosine Kinase (BTK), a key mediator of B-cell receptor signaling implicated in various B-cell malignancies.

Biochemical Profiling: A Broad View of the Kinome

The initial step in assessing the selectivity of Triazinhib-A is to perform a broad screen against a large panel of kinases. The KINOMEscan™ platform is a widely used competitive binding assay that provides a quantitative measure of inhibitor affinity (dissociation constant, Kd) for hundreds of kinases.[6][7] Unlike activity-based assays, this platform is independent of ATP concentration, offering a direct measure of binding affinity.

Below is a summary of the hypothetical KINOMEscan™ results for Triazinhib-A at a concentration of 1 µM, compared with the well-characterized multi-kinase inhibitor, Sunitinib.

Kinase Target	Triazinhib-A (% Control)	Sunitinib (% Control)	Interpretation
BTK	1.2	85.3	High-affinity binding to the intended target
TEC	3.8	91.2	Binding to a closely related kinase in the TEC family
EGFR	89.5	45.1	Minimal interaction with a common off-target
VEGFR2	75.3	0.8	Sunitinib shows potent binding to this key off-target
KIT	92.1	1.5	Sunitinib demonstrates significant off-target activity
FLT3	88.4	2.3	Another major off-target of Sunitinib
SRC	42.6	18.7	Moderate off-target interaction for both compounds
LCK	68.9	35.4	Weaker off-target interaction

Data for Triazinhib-A is illustrative. Sunitinib data is representative of publicly available profiles.

This initial screen reveals that Triazinhib-A is a potent binder of its intended target, BTK, with some activity against the related TEC kinase. Importantly, it shows minimal interaction with common off-targets like VEGFR2 and KIT, which are strongly inhibited by Sunitinib. This suggests a more favorable selectivity profile for Triazinhib-A.

Enzymatic Assays: Quantifying Inhibitory Potency

Following the broad profiling, the next step is to determine the half-maximal inhibitory concentration (IC50) for the primary target and key off-targets using an enzymatic assay. The ADP-Glo™ Kinase Assay is a robust, luminescence-based method that measures the amount of ADP produced in a kinase reaction, which is directly proportional to kinase activity.[8][9]

Kinase Target	Triazinhib-A IC50 (nM)	Sunitinib IC50 (nM)
BTK	8.5	>10,000
TEC	45.2	>10,000
VEGFR2	>5,000	9.1
KIT	>10,000	12.5
FLT3	>10,000	11.3
SRC	850	150

Data for Triazinhib-A is illustrative. Sunitinib data is representative of publicly available profiles.

The enzymatic data confirms the high potency and selectivity of Triazinhib-A for BTK over other kinases, particularly when compared to the broader activity of Sunitinib.

Visualizing Cross-Reactivity Data

A common method to visualize kinome-wide selectivity is the "TREEspot™" representation, which maps the inhibited kinases onto a phylogenetic tree of the human kinome.

Caption: Illustrative TREEspot™ diagram for Triazinhib-A.

Cellular Target Engagement: Bridging the Gap Between a Test Tube and a Cell

While biochemical and enzymatic assays are essential for initial profiling, they do not always reflect an inhibitor's activity in a complex cellular environment.[10] The Cellular Thermal Shift Assay (CETSA®) is a powerful technique to confirm target engagement in intact cells or cell lysates.[4][5] The principle behind CETSA is that the binding of a ligand, such as an inhibitor, stabilizes the target protein, leading to an increase in its melting temperature.

Sources

• 1. Anti-breast cancer activity of selected 1,3,5-triazines via modulation of EGFR-TK - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery of novel 1,3,5-triazine derivatives as potent inhibitor of cervical cancer via dual inhibition of PI3K/mTOR - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel 6-amino-1,3,5-triazine derivatives as potent BTK inhibitors: structure-activity relationship (SAR) analysis and preliminary mechanism investigation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. lincsportal.ccs.miami.edu [lincsportal.ccs.miami.edu]
• 7. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Antimicrobial Spectrum of Triazine Derivatives

In the ever-pressing search for novel antimicrobial agents to combat the rise of resistant pathogens, the 1,3,5-triazine scaffold has emerged as a privileged structure in medicinal chemistry.[1][2][3] Its synthetic tractability, allowing for three points of diversification, has led to the development of a vast array of derivatives with a broad spectrum of biological activities, including potent antimicrobial effects against a range of bacteria and fungi.[1][4][5] This guide provides a comparative analysis of the antimicrobial spectrum of different classes of triazine derivatives, supported by experimental data, to aid researchers and drug development professionals in this critical field.

The Versatile Triazine Core: A Foundation for Antimicrobial Activity

The symmetrical 1,3,5-triazine (s-triazine) ring is a six-membered heterocycle containing three nitrogen atoms. This core structure can be readily functionalized through nucleophilic substitution reactions, typically starting from the inexpensive and commercially available cyanuric chloride (2,4,6-trichloro-1,3,5-triazine).[6][7] The stepwise displacement of the chlorine atoms allows for the controlled introduction of various substituents, leading to diverse chemical libraries with a wide range of physicochemical and biological properties.[6] This inherent modularity is a key reason for the continued interest in triazine derivatives as a source of new antimicrobial drug candidates.

Comparative Antimicrobial Spectrum: A Data-Driven Analysis

The antimicrobial efficacy of triazine derivatives is highly dependent on the nature of the substituents attached to the triazine core. These modifications influence the compound's lipophilicity, charge, and steric properties, all of which play a crucial role in their interaction with microbial targets.[8] Below, we compare the antimicrobial spectrum of several key classes of triazine derivatives, with supporting Minimum Inhibitory Concentration (MIC) data where available.

Amino-Substituted Triazine Derivatives

Derivatives bearing amino groups, including simple amines, anilines, and more complex amino acid or peptide fragments, have demonstrated significant antibacterial and antifungal activity.

• Antibacterial Activity: Many amino-triazine derivatives exhibit broad-spectrum antibacterial activity. For instance, certain 1,3,5-triazine 4-aminobenzoic acid derivatives have shown promising activity against both Staphylococcus aureus (a Gram-positive bacterium) and Escherichia coli (a Gram-negative bacterium).[7] The introduction of cationic charges, often through amino or guanidino groups, is a common strategy to enhance antibacterial potency, as it facilitates interaction with the negatively charged bacterial cell membrane.[9]

• Antifungal Activity: Some amino-substituted triazines have also been reported to possess antifungal properties. For example, s-triazine derivatives incorporating piperidine and glycine moieties have shown inhibitory effects against Candida albicans.[10]

Heterocyclic-Substituted Triazine Derivatives

The incorporation of other heterocyclic rings, such as pyrazole, morpholine, and piperidine, onto the triazine scaffold has yielded compounds with notable antimicrobial profiles.

• Antibacterial Activity: Triazine-pyrazole conjugates have been investigated as antibacterial and antibiofilm agents.[9]

• Antifungal Activity: The presence of a morpholine ring, in particular, has been associated with enhanced antifungal activity in some triazine series.[5] This suggests that the specific spatial arrangement and electronic properties of these appended heterocycles can significantly influence the antifungal spectrum.

Triazine-Based Hybrids and Conjugates

A growing area of research involves the creation of hybrid molecules that combine the triazine core with other known pharmacophores, such as coumarins, benzothiazoles, or sulfonamides.

• Broad-Spectrum Activity: These hybrid molecules often exhibit a broader spectrum of activity than their individual components. For example, molecular hybrids of s-triazine with coumarin or benzothiazole have been evaluated for their antifungal activity against Trichophyton rubrum and Candida albicans.[5]

Table 1: Comparative Minimum Inhibitory Concentrations (MICs) of Representative Triazine Derivatives

Triazine Derivative Class	Representative Compound/Substituents	Target Organism	MIC (µg/mL)	Reference
Amino-Substituted	4-Aminobenzoic acid derivatives	Staphylococcus aureus	Comparable to ampicillin	[7]
Amino-Substituted	4-Aminobenzoic acid derivatives	Escherichia coli	Comparable to ampicillin	[7]
Heterocyclic-Substituted	Thiazolidin-4-one fused s-triazine hybrids	Aspergillus niger	3.12-25	[5]
Heterocyclic-Substituted	Thiazolidin-4-one fused s-triazine hybrids	Candida albicans	3.12-25	[5]
Hybrid Molecules	s-Triazine-coumarin hybrid	Trichophyton rubrum	100	[5]
Hybrid Molecules	s-Triazine-coumarin hybrid	Candida albicans	250	[5]

Note: This table presents a selection of reported MIC values to illustrate the comparative activity. Direct comparison between different studies should be made with caution due to variations in experimental conditions.

Unraveling the Mechanism of Action

The precise mechanism of action of triazine derivatives can vary depending on their chemical structure. However, several key mechanisms have been proposed and investigated.

Bacterial Targets

• Cell Membrane Disruption: Cationic amphipathic triazine derivatives are thought to act similarly to antimicrobial peptides by disrupting the bacterial cell membrane.[9] The positively charged moieties interact with the negatively charged components of the bacterial membrane, leading to increased permeability and eventual cell lysis.

• Enzyme Inhibition: Some triazine derivatives have been shown to inhibit essential bacterial enzymes. For example, certain s-triazine derivatives have been investigated as inhibitors of bacterial DNA gyrase, an enzyme crucial for DNA replication.[11]

Fungal Targets

• Ergosterol Biosynthesis Inhibition: A potential mechanism of antifungal action for some triazine derivatives is the inhibition of ergosterol biosynthesis, a critical component of the fungal cell membrane. Molecular docking studies have suggested that 1,2,4-triazine derivatives can bind to lanosterol 14-demethylase (CYP51), a key enzyme in this pathway.[12]

• Inhibition of Virulence Factors: An alternative antifungal strategy is to target virulence factors. Some s-triazine compounds have been identified as inhibitors of secreted aspartic proteases (SAPs) in Candida albicans, which are important for the pathogen's ability to cause disease.[10]

Structure-Activity Relationship (SAR) Insights

The vast number of synthesized triazine derivatives has allowed for the elucidation of key structure-activity relationships, providing a roadmap for the rational design of more potent antimicrobial agents.

• Importance of Lipophilicity and Cationic Charge: A balance between lipophilicity and cationic charge is often crucial for antibacterial activity.[8] Increased lipophilicity can enhance membrane penetration, while a positive charge facilitates initial binding to the bacterial surface.

• Influence of Substituent Position and Nature: The nature and position of the substituents on the triazine ring significantly impact the antimicrobial spectrum and potency. For example, the introduction of electron-withdrawing groups can sometimes enhance antibacterial activity.[13] In some antifungal derivatives, specific heterocyclic moieties like morpholine are beneficial.[5]

Diagram 1: Key Structure-Activity Relationships in Antimicrobial Triazine Derivatives

Caption: Key structural features of triazine derivatives influencing their antimicrobial activity.

Experimental Protocols for Antimicrobial Spectrum Determination

To ensure the reliability and comparability of antimicrobial susceptibility data, standardized methods are crucial. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines for these assays.[14][15]

Protocol 1: Broth Microdilution Method for Minimum Inhibitory Concentration (MIC) Determination

This method is a quantitative assay to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Materials:

• Test triazine derivatives

• Microbial strains (e.g., ATCC reference strains)

• Mueller-Hinton Broth (MHB) for bacteria or RPMI-1640 for fungi

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Preparation of Inoculum: Grow the microbial culture to the logarithmic phase and adjust the turbidity to a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL for bacteria.

• Serial Dilution of Test Compounds: Prepare a two-fold serial dilution of the triazine derivatives in the appropriate broth directly in the 96-well plates.

• Inoculation: Add the standardized microbial suspension to each well, resulting in a final concentration of approximately 5 x 10⁵ CFU/mL.

• Controls: Include a positive control (microbe in broth without any compound) and a negative control (broth only).

• Incubation: Incubate the plates at 35-37°C for 18-24 hours for bacteria, and at a suitable temperature and duration for fungi.

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth. This can be assessed visually or by measuring the optical density at 600 nm.

Diagram 2: Workflow for MIC Determination by Broth Microdilution

Caption: A stepwise workflow for determining the Minimum Inhibitory Concentration (MIC).

Protocol 2: Representative Synthesis of a Disubstituted s-Triazine Derivative

This protocol outlines a general procedure for the synthesis of a 2,4-disubstituted-6-chloro-1,3,5-triazine.

Materials:

• Cyanuric chloride

• Nucleophile 1 (e.g., an amine)

• Nucleophile 2 (e.g., another amine or thiol)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Sodium carbonate or other suitable base

Procedure:

• Monosubstitution: Dissolve cyanuric chloride in DCM and cool the solution to 0-5°C in an ice bath.[16]

• Add a solution of Nucleophile 1 and a base (e.g., sodium carbonate) dropwise to the cyanuric chloride solution while maintaining the low temperature.[16]

• Stir the reaction mixture vigorously at 0-5°C for several hours.[16]

• Disubstitution: To the resulting mixture, add a solution of Nucleophile 2 and a base.

• Allow the reaction to warm to room temperature and stir for an additional period (e.g., 3-12 hours).[6]

• Work-up and Purification: Monitor the reaction by TLC. Upon completion, filter the reaction mixture and wash the filtrate with water and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography or recrystallization to obtain the desired disubstituted triazine derivative.

Conclusion and Future Perspectives

Triazine derivatives represent a highly versatile and promising class of compounds in the ongoing search for new antimicrobial agents.[1][2][3] Their synthetic accessibility and the potential for multi-vector optimization allow for the fine-tuning of their antimicrobial spectrum and potency. Structure-activity relationship studies have provided valuable insights, highlighting the importance of factors such as lipophilicity, cationic charge, and the nature of substituents in determining their biological activity.[4][8]

While many triazine derivatives have shown excellent in vitro activity, further research is needed to translate this promise into clinically useful drugs. Future efforts should focus on:

• Elucidating detailed mechanisms of action to enable target-based drug design.

• Optimizing lead compounds to improve their pharmacokinetic and safety profiles.

• Evaluating in vivo efficacy in relevant animal models of infection.

By leveraging the chemical diversity of the triazine scaffold and a deeper understanding of their antimicrobial properties, the scientific community can continue to develop novel and effective treatments to address the global challenge of antimicrobial resistance.

References

• CHAIN ANTIMICROBIAL SUSCEPTIBILITY TESTING (CLSI) (MASTER) Version 1.01 (01/10/2016). [Link]

• CLSI Methods Development and Standardization Working Group. CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology, 56(4), e01934-17. [Link]

• Dao, P., et al. (2022). Recent Advances in the Biological Activity of s-Triazine Core Compounds. Molecules, 27(4), 1253. [Link]

• Gunasekaran, P., et al. (2019). Amphiphilic Triazine Polymer Derivatives as Antibacterial And Anti-atopic Agents in Mice Model. Scientific Reports, 9(1), 1-13. [Link]

• Kaur, R., et al. (2020). Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents. European Journal of Medicinal Chemistry, 185, 111804. [Link]

• Khaldar, F., et al. (2023). Green and Efficient Synthetic Protocol for 1,3,5-Triazine Derivatives with Anticancer Potential Against Colorectal Cancer. Molecules, 28(19), 6841. [Link]

• Khattab, S. N., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Chemistry Central Journal, 11(1), 37. [Link]

• Kumar, A., et al. (2022). Identification of 1, 2, 4-Triazine and Its Derivatives Against Lanosterol 14-Demethylase (CYP51) Property of Candida albicans: Influence on the Development of New Antifungal Therapeutic Strategies. Frontiers in Cellular and Infection Microbiology, 12, 864313. [Link]

• Maliszewski, M., et al. (2023). s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity. Molecules, 28(17), 6401. [Link]

• Patel, M. B., et al. (2014). Synthesis, Antibacterial and Antifungal Activities of s-Triazine Derivatives. Journal of Enzyme Inhibition and Medicinal Chemistry, 29(4), 576-583. [Link]

• Pires, B. M. B., et al. (2022). Antibacterial Effect of Triazine in Barrier Membranes with Therapeutic Activity for Guided Bone Regeneration. Materials, 15(21), 7431. [Link]

• Sharma, P., et al. (2024). Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. Pharmaceuticals, 17(5), 629. [Link]

• Shehata, M. A., et al. (2020). Synthesis and antimicrobial activity of new substituted 1,3,5-triazine derivatives. Journal of the Serbian Chemical Society, 85(1), 35-44. [Link]

• Singh, U. P., et al. (2020). Antitumor Activity of s-Triazine Derivatives: A Systematic Review. Molecules, 25(23), 5747. [Link]

• Swami, A., et al. (2019). OPTIMIZATION OF ANTIMICROBIAL ACTIVITY OF SYNTHESIZED S-TRIAZINE DERIVATIVES. International Journal of Research in Pharmacy and Chemistry, 9(4), 211-214. [Link]

• Valgas, C., et al. (2023). Methods for screening and evaluation of antimicrobial activity: A review of protocols, advantages, and limitations. Journal of Microbiological Methods, 205, 106691. [Link]

• Various Authors. (2024). Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review. Preprints.org. [Link]

• Various Authors. (2021). s-Triazine: A Privileged Structure for Drug Discovery and Bioconjugation. Molecules, 26(4), 853. [Link]

• Various Authors. (2008). Synthesis and biological evaluation of novel 1,3,5-triazine derivatives as antimicrobial agents. Bioorganic & Medicinal Chemistry Letters, 18(4), 1308-1311. [Link]

• Clinical and Laboratory Standards Institute (CLSI). (n.d.). Antimicrobial Susceptibility Testing. [Link]

• Khattab, S. N., et al. (2017). Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity. Chemistry Central Journal, 11(1), 37. [Link]

Sources

• 1. Structure-activity relationships (SAR) of triazine derivatives: Promising antimicrobial agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Recent Advances in the Biological Activity of s-Triazine Core Compounds [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Amphiphilic Triazine Polymer Derivatives as Antibacterial And Anti-atopic Agents in Mice Model - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Exploring the Potential of s-Triazine Derivatives as Novel Antifungal Agents: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 11. s-Triazine Derivatives Functionalized with Alkylating 2-Chloroethylamine Fragments as Promising Antimicrobial Agents: Inhibition of Bacterial DNA Gyrases, Molecular Docking Studies, and Antibacterial and Antifungal Activity [mdpi.com]
• 12. Identification of 1, 2, 4-Triazine and Its Derivatives Against Lanosterol 14-Demethylase (CYP51) Property of Candida albicans: Influence on the Development of New Antifungal Therapeutic Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. chainnetwork.org [chainnetwork.org]
• 15. Antimicrobial Susceptibility Testing | Area of Focus | CLSI [clsi.org]
• 16. Synthesis, characterization and evaluation of 1,3,5-triazine aminobenzoic acid derivatives for their antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]

A Researcher's Guide to the In Vitro Evaluation of Anticancer Activity in Substituted Triazines

The relentless pursuit of novel and effective anticancer agents has led researchers down numerous molecular avenues. Among these, the substituted triazine scaffold has emerged as a particularly promising framework for the development of new chemotherapeutics. This guide provides an in-depth comparison of the in vitro anticancer activities of various substituted triazines, supported by experimental data and protocols, to aid researchers in this critical field.

The 1,3,5-triazine core, a six-membered heterocyclic ring containing three nitrogen atoms, offers a versatile platform for chemical modification.[1] This structural versatility allows for the synthesis of a vast library of derivatives with diverse pharmacological properties.[2] Indeed, several s-triazine derivatives have already gained FDA approval for cancer treatment, including altretamine for ovarian cancer, and others are in various stages of clinical development.[3] This underscores the therapeutic potential harbored within this class of compounds.

This guide will navigate the essential in vitro assays used to characterize the anticancer potential of substituted triazines, delve into their mechanisms of action, and present a comparative analysis of their efficacy against various cancer cell lines.

Deciphering Anticancer Efficacy: Key In Vitro Assays

The initial assessment of any potential anticancer compound relies on a battery of robust and reproducible in vitro assays. These assays provide crucial data on a compound's cytotoxicity, its effect on cell proliferation, and the mechanisms by which it induces cell death.

Cytotoxicity and Cell Viability Assays: The First Line of Assessment

The fundamental question to answer is whether a substituted triazine derivative can kill cancer cells or inhibit their growth. Cytotoxicity assays are the primary tool for this purpose, with the MTT assay being one of the most widely adopted methods due to its reliability and simplicity.[4][5]

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity.[6] Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

• Cancer cell lines of interest (e.g., MCF-7, A549, PC3, HT-29)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• Substituted triazine compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.[7]

• Compound Treatment: Prepare serial dilutions of the substituted triazine compounds in the culture medium. Remove the old medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO used to dissolve the compounds) and a negative control (medium only).

• Incubation: Incubate the plate for a predetermined period, typically 24, 48, or 72 hours, at 37°C in a humidified 5% CO₂ atmosphere.

• MTT Addition: After incubation, add 20 µL of MTT solution to each well and incubate for another 2-4 hours. During this time, viable cells will convert the MTT into formazan crystals.

• Solubilization: Carefully remove the medium and add 100-150 µL of a solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the wells at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The absorbance values are used to calculate the percentage of cell viability compared to the vehicle control. The half-maximal inhibitory concentration (IC₅₀), the concentration of the compound that inhibits 50% of cell growth, is then determined by plotting a dose-response curve.

Unraveling the Mechanism: Apoptosis and Cell Cycle Analysis

Once a compound has demonstrated cytotoxic activity, the next crucial step is to understand how it induces cell death. Apoptosis, or programmed cell death, is a key mechanism for many anticancer drugs.[1] Flow cytometry-based assays are powerful tools for investigating apoptosis and the effects of compounds on the cell cycle.[8]

This assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a protein with a high affinity for PS, is conjugated to a fluorescent dye (FITC) to label these cells. Propidium Iodide (PI) is a fluorescent nucleic acid stain that cannot cross the membrane of live or early apoptotic cells, but it can enter and stain the DNA of late apoptotic and necrotic cells with compromised membrane integrity.

Step-by-Step Methodology:

• Cell Treatment: Seed and treat cancer cells with the substituted triazine compound at its IC₅₀ concentration for a specified time (e.g., 24 or 48 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add Annexin V-FITC and PI according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The results will show four distinct cell populations:

  • Viable cells: Annexin V-negative and PI-negative

  • Early apoptotic cells: Annexin V-positive and PI-negative

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive

  • Necrotic cells: Annexin V-negative and PI-positive

This method determines the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M). Many anticancer drugs exert their effects by arresting the cell cycle at a specific phase, preventing cell proliferation.[8]

Step-by-Step Methodology:

• Cell Treatment: Treat cancer cells with the substituted triazine compound as described for the apoptosis assay.

• Cell Fixation: Harvest and fix the cells in cold 70% ethanol to permeabilize the cell membrane.

• Staining: Wash the fixed cells and resuspend them in a staining solution containing PI and RNase A (to prevent staining of RNA).

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content of the cells is measured, and a histogram is generated to show the percentage of cells in each phase of the cell cycle.

Comparative Anticancer Activity of Substituted Triazines

The efficacy of substituted triazines can vary significantly depending on the nature and position of their substituents, as well as the cancer cell line being targeted. The following table summarizes the in vitro anticancer activity of several representative substituted triazine derivatives from recent studies.

Compound Class/Derivative	Cancer Cell Line(s)	IC₅₀ (µM)	Key Findings & Mechanism of Action	Reference(s)
Imamine-1,3,5-triazine derivatives	MDA-MB-231 (Breast)	6.25 - 8.18	Potent anti-proliferative activity, surpassing imatinib. Inhibits migration, invasion, and adhesion.	[4]
1,2,3-Triazole-1,3,4-oxadiazole-triazines	PC3, DU-145 (Prostate), A549 (Lung), MCF-7 (Breast)	0.16 - 11.8	Broad-spectrum anticancer activity. Compound with a 4-pyridyl moiety showed exceptional potency.	[5]
1,2,4-Triazinone derivatives	MCF-7 (Breast)	Potent (6-fold > podophyllotoxin)	Induce cell cycle arrest at the G2/M phase and apoptosis via p53 upregulation and increased Bax/Bcl-2 ratio. Inhibit topoisomerase II.	[8]
Tri-substituted s-triazines with morpholino group	PA-1 (Ovarian), HT-29 (Colon)	Potent	More potent than di-substituted derivatives, showing some selectivity for ovarian and colon cancer cells.	[9]
1,3,5-Triazine nitrogen mustards	DLD-1, HT-29 (Colon)	Cytotoxic	Induce apoptosis through intracellular signaling pathway attenuation.	[10]
s-Triazine Schiff base derivatives	HT-1080 (Fibrosarcoma), HeLa (Cervical)	Good to moderate	Induce apoptosis via reactive oxygen species (ROS) generation and decreased mitochondrial membrane potential.	[11]
Chlorophenylamino-s-triazines	MCF-7 (Breast), C26 (Colon)	4.14 - 58.17	Cytotoxic activity, with some compounds approaching the potency of paclitaxel against colon carcinoma.	[12]

Visualizing the Path to Cancer Cell Demise

To better understand the experimental process and the molecular consequences of triazine treatment, the following diagrams illustrate a typical workflow and a key signaling pathway often targeted by these compounds.

Experimental Workflow for In Vitro Evaluation

Caption: A typical workflow for the in vitro evaluation of anticancer compounds.

Targeting the PI3K/AKT/mTOR Signaling Pathway

The PI3K/AKT/mTOR pathway is a crucial signaling cascade that regulates cell growth, proliferation, and survival. It is frequently dysregulated in many types of cancer, making it a prime target for anticancer drug development. Several substituted triazine derivatives have been shown to inhibit key kinases in this pathway, such as PI3K.[10][13][14]

Sources

• 1. mdpi.com [mdpi.com]
• 2. 1,3,5-Triazines: A promising scaffold for anticancer drugs development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antitumor Activity of s-Triazine Derivatives: A Systematic Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design, synthesis and anticancer evaluation of imamine-1,3,5-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Design, synthesis, anticancer evaluation and molecular docking studies of 1,2,3-triazole incorporated 1,3,4-oxadiazole-Triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. preprints.org [preprints.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Design, synthesis and screening of 1, 2, 4-triazinone derivatives as potential antitumor agents with apoptosis inducing activity on MCF-7 breast cancer cell line - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and cellular effects of novel 1,3,5-triazine derivatives in DLD and Ht-29 human colon cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Synthesis, characterization, and antiproliferative and apoptosis inducing effects of novel s-triazine derivatives - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
• 12. Design, synthesis, in vitro cytotoxic activity, and in silico studies of symmetrical chlorophenylamino-s-triazine derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Navigating the Handling of 4-Chloro-6-phenyl-1,3,5-triazin-2-amine: A Guide to Personal Protective Equipment and Safe Disposal

For Immediate Implementation: This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling 4-Chloro-6-phenyl-1,3,5-triazin-2-amine. Adherence to these protocols is essential for minimizing exposure risk and ensuring a safe laboratory environment.

Hazard Assessment and Personal Protective Equipment (PPE)

Based on the hazard classifications of analogous compounds, 4-Chloro-6-phenyl-1,3,5-triazin-2-amine should be handled as a substance that is harmful if swallowed, inhaled, or in contact with skin. It is also expected to cause skin and serious eye irritation, and may cause respiratory irritation.[1][2] Therefore, a multi-layered PPE approach is mandatory.

Table 1: Personal Protective Equipment (PPE) for Handling 4-Chloro-6-phenyl-1,3,5-triazin-2-amine

Body Part	Required PPE	Rationale
Hands	Chemical-resistant gloves (Nitrile rubber, minimum 0.11 mm thickness)	To prevent skin contact, which can lead to irritation and absorption of the harmful substance.
Eyes/Face	Safety glasses with side-shields and a face shield	To protect against splashes and airborne particles that can cause serious eye irritation.
Body	Laboratory coat	To protect skin and personal clothing from contamination.
Respiratory	Use in a well-ventilated area. If dust or aerosols are generated, a NIOSH-approved particulate respirator (e.g., N95) or a respirator with appropriate organic vapor cartridges should be used.	To prevent inhalation of the compound, which may cause respiratory tract irritation.

Operational Workflow for Safe Handling

A systematic approach to handling this compound is crucial to minimize the risk of exposure. The following workflow outlines the essential steps from preparation to cleanup.

Sources

• 1. chemscene.com [chemscene.com]
• 2. 1,3,5-Triazine-2,4-diamine, 6-chloro- | C3H4ClN5 | CID 18831 - PubChem [pubchem.ncbi.nlm.nih.gov]